2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

• CAS: 5503-32-2

Core Science & Biosynthesis

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane chemical properties

An In-Depth Technical Guide to 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane: Properties, Synthesis, and Applications

Introduction and Strategic Importance

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a bifunctional organic compound of significant interest to the chemical, pharmaceutical, and agrochemical industries. Its structure, featuring a stable spiroketal and a reactive chloromethyl group, makes it a versatile synthetic building block. The spiroketal moiety serves as a protecting group for a cyclohexanone carbonyl, which can be revealed under specific acidic conditions. Concurrently, the primary chloride provides a reliable electrophilic site for nucleophilic substitution, allowing for the introduction of a wide array of functional groups.

This guide, intended for researchers and drug development professionals, provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. It emphasizes the mechanistic rationale behind its synthesis and reactions, highlighting its utility in constructing complex molecular architectures. The spirocyclic core is a prevalent motif in modern drug discovery, often imparting favorable pharmacokinetic properties such as metabolic stability and three-dimensional complexity.[1]

Physicochemical and Spectroscopic Profile

The physical and spectroscopic data are essential for the identification, purification, and structural elucidation of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Physical Properties

The macroscopic properties of the compound are summarized in the table below. The high boiling point is consistent with its molecular weight and polar functional groups. Recommended storage at 2-8°C in a dry, sealed container reflects a need to prevent hydrolysis of the ketal and potential degradation over time.[1]

Property	Value	Source
CAS Number	5503-32-2 (Racemate)	[1]
1098589-87-7 ((S)-enantiomer)	[2]
Molecular Formula	C₉H₁₅ClO₂	[1]
Molecular Weight	190.67 g/mol	[1][2]
Boiling Point	272.4 °C at 760 mmHg	[1]
Density	1.15 g/mL	[1]
Refractive Index (n²⁰/D)	1.4755	[3]

Spectroscopic Data

Spectroscopic analysis provides confirmation of the molecular structure at a microscopic level.

¹H NMR Spectroscopy: The proton NMR spectrum gives a clear signature of the molecule's framework. The cyclohexyl protons appear as a complex multiplet in the aliphatic region. The protons on the dioxolane ring and the chloromethyl group are diastereotopic and thus exhibit distinct signals, often as doublets of doublets, due to coupling with each other.

• ¹H NMR (300 MHz, CDCl₃, δ, ppm) : 1.41-1.59 (m, 10H, cyclohexyl-H); 3.48 (dd, 1H, CH HCl, J=8.4, 8.0 Hz); 3.60 (dd, 1H, CHH Cl, J=8.4, 6.6 Hz); 3.87 (dd, 1H, OCH H, J=8.0, 5.0 Hz); 4.15 (dd, 1H, OCHH , J=8.0, 6.4 Hz); 4.34 (q, 1H, OCH , J=5.9 Hz).[3]

¹³C NMR Spectroscopy: While a published spectrum was not available at the time of this guide, the expected chemical shifts can be predicted based on standard values. The spiro carbon (C5) would appear around 108-110 ppm. The carbons of the dioxolane ring (C2, C3) would be in the 65-75 ppm range. The chloromethyl carbon (C1') would be found further downfield around 45 ppm, and the cyclohexyl carbons would appear in the 22-38 ppm range.

Infrared (IR) Spectroscopy: The IR spectrum is notable for the absence of a strong carbonyl (C=O) stretch (which would appear around 1715 cm⁻¹), confirming the successful protection of the cyclohexanone. The spectrum is dominated by strong C-O stretching bands characteristic of the ketal group.

• IR (Nujol, ν, cm⁻¹) : 1245, 1225, 1170, 1115, 1085 (strong, characteristic C-O-C-O-C stretches of the dioxolane ring); 768 (C-Cl stretch).[3]

Mass Spectrometry (MS): In electron ionization (EI) mass spectrometry, the molecular ion peak (M⁺) at m/z 190/192 (due to ³⁵Cl/³⁷Cl isotopes) may be observed. Common fragmentation pathways would include the loss of a chlorine atom (M-35), loss of the chloromethyl radical (M-49), and cleavage of the dioxolane ring, leading to characteristic fragments.

Synthesis and Mechanistic Insights

The most direct and efficient synthesis of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane involves the Lewis acid-catalyzed reaction of cyclohexanone with epichlorohydrin. This method is superior to a multi-step process involving glycerol protection and subsequent chlorination due to its atom economy and operational simplicity.

Synthetic Workflow: Lewis Acid-Catalyzed Ketalization

The reaction proceeds via the activation of the cyclohexanone carbonyl by a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂), making it highly electrophilic. Epichlorohydrin then acts as the nucleophilic diol precursor. The epoxide ring is opened by the activated carbonyl, followed by an intramolecular cyclization to form the stable 1,4-dioxaspiro[4.5]decane ring system.

Caption: Synthesis of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Causality in Experimental Design:

• Choice of Lewis Acid: BF₃·OEt₂ is an effective catalyst because it strongly coordinates to the carbonyl oxygen of cyclohexanone, significantly increasing the electrophilicity of the carbonyl carbon. This activation is crucial for the reaction to proceed with a relatively weak nucleophile like the epoxide oxygen of epichlorohydrin.

• Solvent: An inert solvent like CCl₄ is used to dissolve the reactants without participating in the reaction.[3]

• Temperature Control: The reaction is typically run at or slightly above room temperature. While the initial activation is fast, maintaining a moderate temperature prevents side reactions, such as the polymerization of epichlorohydrin.

• Aqueous Workup: A wash with a mild base (e.g., 3% NaOH solution) is essential to neutralize and remove the acidic catalyst (BF₃·OEt₂), quenching the reaction and preventing acid-catalyzed hydrolysis of the newly formed ketal product during purification.[3]

Experimental Protocol: Synthesis

The following protocol is adapted from established literature procedures.[3]

• Reaction Setup: To a stirred solution of cyclohexanone (0.1 mol) in carbon tetrachloride (250 mL), add boron trifluoride etherate (0.002 mol) at room temperature. Stir the mixture for 20 minutes to allow for the formation of the activated carbonyl complex.

• Addition of Epichlorohydrin: Add epichlorohydrin (0.08 mol) dropwise to the mixture, maintaining the temperature between 25-30 °C.

• Reaction: Continue stirring at room temperature for 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Transfer the reaction mixture to a separatory funnel. Wash with 3% aqueous sodium hydroxide solution (100 mL) followed by water (100 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation to yield 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane as a clear liquid.

Chemical Reactivity and Synthetic Utility

The synthetic value of this compound stems from its two orthogonal reactive sites, which can be addressed selectively.

Caption: Key reaction pathways for the title compound.

Nucleophilic Substitution at the Chloromethyl Group

The primary chloride is an excellent electrophile for Sₙ2 reactions. This allows for the straightforward introduction of nitrogen, oxygen, sulfur, and carbon nucleophiles, creating a diverse library of derivatives.

• Rationale: The reaction proceeds readily because chloride is a good leaving group and the primary carbon is sterically unhindered. This pathway is typically performed under basic or neutral conditions, which preserves the acid-sensitive spiroketal.

• Applications: This reaction is fundamental to its use as a building block. For example, reaction with sodium azide yields an azidomethyl derivative, which can be reduced to an amine or used in "click" chemistry. Reaction with amines or azoles, such as 1,2,4-triazole, has been used to synthesize compounds with potent fungicidal activity.[3]

Acid-Catalyzed Deprotection of the Spiroketal

The spiroketal is stable under neutral and basic conditions but can be readily hydrolyzed in the presence of aqueous acid (e.g., HCl, H₂SO₄) to reveal the parent cyclohexanone carbonyl group.

• Rationale: The mechanism involves protonation of one of the ketal oxygens, followed by ring opening and subsequent attack by water. The equilibrium is driven towards the ketone, especially with an excess of water. This deprotection strategy is a cornerstone of its use in multi-step synthesis, allowing chemists to perform modifications elsewhere in the molecule before unmasking the reactive ketone functionality.

Applications in Drug Discovery and Agrochemicals

The 1,4-dioxaspiro[4.5]decane scaffold is a valuable feature in medicinal and agricultural chemistry.

• Pharmaceuticals: The spirocyclic system introduces a well-defined three-dimensional geometry into a molecule, which can enhance binding affinity and selectivity for biological targets. Furthermore, replacing a gem-dimethyl group or a simple ketone with a spiroketal can improve metabolic stability and alter solubility profiles. This scaffold is frequently employed in the development of drugs targeting the central nervous system (CNS).[1]

• Agrochemicals: As demonstrated by Talismanov et al., derivatives of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane are precursors to potent fungicides.[3] The final products act as steroid biosynthesis inhibitors in fungi, a well-established mode of action for many commercial antifungal agents.

Handling, Storage, and Safety

While a specific Material Safety Data Sheet (MSDS) for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is not widely available, data from closely related structures provide a strong basis for safe handling protocols.[4][5]

• Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[6][7] Avoid breathing vapors and prevent contact with skin and eyes.[4] Wash hands thoroughly after handling.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][5] Keep away from incompatible materials such as strong oxidizing agents and strong acids, which could either cause vigorous reactions or catalyze the hydrolysis of the ketal.[4][7]

• First Aid:

  • In case of skin contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If inhaled: Move the person to fresh air.

  • In all cases of significant exposure, seek medical attention.[5]

References

• Talismanov, V.S., Popkov, S.V., Zykova, S.S., & Karmanova, О.G. (2021). Synthesis and pesticidal activity of some 4-Azolylmethyl-1,3-dioxolanes, based on cyclic ketones. Research Journal of Pharmacy and Technology, 14(12), 6418-6422. [Link]

• ResearchGate. (2021). Synthesis of 1,4-dioxaspira[4.5]decan-8-one. [Link]

• Synerzine. (2018). Safety Data Sheet: 1,4-Dioxaspiro[4.5]decane-2-methanol, 9-methyl-6-(1-methylethyl)-. [Link]

• MySkinRecipes. (n.d.). 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. Retrieved January 23, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 1,4-dioxaspiro[4.5]decan-8-ol. Retrieved January 23, 2026, from [Link]

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An In-depth Technical Guide to 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane: Synthesis, Properties, and Applications

Abstract

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a versatile bifunctional molecule widely employed as a key intermediate in advanced organic synthesis. Its unique structure, featuring a stable spirocyclic ketal and a reactive chloromethyl group, makes it an invaluable building block for constructing complex molecular architectures. This guide provides a comprehensive overview of its nomenclature, physicochemical properties, and principal applications, with a particular focus on its role in pharmaceutical and agrochemical development. Detailed methodologies for its synthesis are presented, underscoring the causality behind experimental choices to ensure procedural robustness and self-validation through analytical characterization. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this important compound.

Nomenclature and Chemical Identification

The unambiguous identification of a chemical entity is foundational to scientific communication and reproducibility. This section details the standard nomenclature and key identifiers for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

IUPAC Name: 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Synonyms: While the IUPAC name is standard, the compound is sometimes referenced by its structural description, though less common in literature. It is crucial to distinguish it from its parent compound, 1,4-dioxaspiro[4.5]decane.

Stereoisomerism: The carbon atom to which the chloromethyl group is attached is a stereocenter. Therefore, the compound can exist as a racemic mixture of (R)- and (S)-enantiomers or as individual enantiopure forms, such as (S)-2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS No: 1098589-87-7). The specific stereoisomer used is critical in the synthesis of chiral drugs.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	5503-32-2 (for racemic mixture)	[1]
Molecular Formula	C₉H₁₅ClO₂	[1]
Molecular Weight	190.67 g/mol	[1]
MDL Number	MFCD00465683	[1]

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, storage, reactivity, and suitability for various applications.

The dioxolane ring, a cyclic ketal, is generally stable under neutral and basic conditions but is susceptible to hydrolysis under acidic conditions, a property that can be exploited for deprotection strategies in multi-step synthesis.[2] The primary reactive site is the chloromethyl group, which readily participates in nucleophilic substitution reactions.[2]

Table 2: Physicochemical Data

Property	Value	Source
Boiling Point	272.4 °C at 760 mmHg	[1]
Density	1.15 g/mL	[1]
Storage Temperature	2-8 °C, dry, sealed	[1]

Synthesis and Mechanistic Insights

The most direct and industrially scalable synthesis of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is the acid-catalyzed ketalization of cyclohexanone with 3-chloro-1,2-propanediol. This reaction is a classic example of carbonyl protection chemistry, driven by the thermodynamic stability of the five-membered dioxolane ring and the removal of water to shift the equilibrium towards the product.

Causality of Method: The choice of an acid catalyst (e.g., p-toluenesulfonic acid, hydrochloric acid, or a solid acid catalyst) is crucial as it protonates the carbonyl oxygen of cyclohexanone, significantly increasing the electrophilicity of the carbonyl carbon for attack by the weakly nucleophilic hydroxyl groups of the diol.[3] The reaction is typically performed in a solvent that allows for the azeotropic removal of water (e.g., toluene or benzene) using a Dean-Stark apparatus, which is essential for driving the reversible reaction to completion.[4]

Diagram: Synthetic Workflow

Caption: Acid-catalyzed synthesis of the target compound.

Experimental Protocol: Laboratory Scale Synthesis

This protocol describes a standard, self-validating procedure for synthesizing the target compound.

• Apparatus Setup:

  • Equip a 500 mL round-bottom flask with a Dean-Stark trap, a reflux condenser, a magnetic stirrer, and a nitrogen inlet.

• Charging Reactants:

  • To the flask, add cyclohexanone (0.1 mol, 9.8 g), 3-chloro-1,2-propanediol (0.1 mol, 11.05 g), and toluene (200 mL).

  • Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH) (0.002 mol, 0.38 g).

• Reaction Execution:

  • Stir the mixture and heat to reflux under a nitrogen atmosphere.

  • Monitor the reaction by observing the collection of water in the Dean-Stark trap. The reaction is typically complete when water ceases to be collected (approx. 4-6 hours).

• Workup and Isolation:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst, followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Validation:

  • Purify the crude product by vacuum distillation to yield a colorless oil.

  • Self-Validation: Confirm the identity and purity of the product using standard analytical techniques:

    • ¹H and ¹³C NMR: To verify the molecular structure.

    • GC-MS: To confirm the molecular weight and assess purity.

    • FTIR: To identify characteristic functional group stretches (e.g., C-O, C-Cl).

Core Applications and Field Insights

The synthetic utility of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane stems from its dual functionality. It serves as a masked cyclohexanone derivative while providing a reactive electrophilic site.

A. Keystone Intermediate in Drug Discovery

The compound is a valuable building block for creating complex molecules with specific biological activities, particularly in developing drugs targeting the central nervous system.[1]

• Reactive Handle: The chloromethyl group is an excellent electrophile for Sₙ2 reactions. It allows for the facile introduction of a wide range of nucleophiles (amines, thiols, azides, cyanides, etc.), enabling the rapid generation of diverse chemical libraries for drug screening.

• Spirocyclic Scaffold: The rigid 1,4-dioxaspiro[4.5]decane core introduces a three-dimensional, spirocyclic motif into molecules. This is a highly sought-after feature in modern drug design as it can enhance binding affinity and selectivity for biological targets by occupying specific pockets in protein active sites.

Diagram: Synthetic Diversification

Caption: Diversification from the chloromethyl group.

B. Agrochemical Synthesis

The reactivity of the chloromethyl group is also leveraged in the synthesis of novel pesticides and herbicides.[1] The spirocyclic core can impart favorable properties such as metabolic stability and optimal lipophilicity for transport within plant or insect systems.

C. Material Science

The compound's structure is useful in developing specialty polymers and materials.[1] The chloromethyl group can serve as a site for polymerization or for grafting the spirocyclic unit onto existing polymer backbones to modify their physical properties.

Safety and Handling

Proper handling is essential to ensure laboratory safety. While a specific, comprehensive safety data sheet for this exact compound is not widely published, data from structurally similar chloromethylated dioxolanes can provide guidance.

• General Handling: Use in a well-ventilated area or fume hood. Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5][6]

• Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][7] Keep containers tightly sealed.

• Hazards: Based on analogous compounds, it should be treated as a substance that may cause skin and serious eye irritation.[6][8] Avoid breathing vapors or mists.[6]

Conclusion

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a synthetically powerful and versatile intermediate. Its value lies in the orthogonal reactivity of its two key features: a stable, conformationally rigid spiro-ketal and a readily displaceable chloromethyl group. This combination provides chemists with a reliable platform for constructing complex molecules with precise three-dimensional arrangements, making it a continued asset in the fields of medicinal chemistry, agrochemical science, and materials development. Understanding its synthesis, reactivity, and handling is key to unlocking its full potential in research and development.

References

• 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. MySkinRecipes. [Link]

• Yusli, M. E., et al. (2017). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. ResearchGate. [Link]

• Process for producing 2-halomethyl-1,3-cyclic acetal.

• Ketalization of cyclohexanone with propane-1,2-diol catalyzed by Co(NO3)2 and DH21. ResearchGate. [Link]

• Konrblum oxidation of 2-(chloromethyl)-2-methyl-1,3-dioxolane. Sciencemadness.org. [Link]

• Li, W., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega. [Link]

• Safety Data Sheet for 1,4-dioxaspiro[4.5]decan-8-one. Acros Organics. [Link]

• The acid catalyzed synthesis of the ketal of cyclohexanone and ethane-1,2-diol. YouTube. [Link]

• Kinetics Study of the Ketalization Reaction of Cyclohexanone with Glycol Using Brønsted Acidic Ionic Liquids as Catalysts. ResearchGate. [Link]

• 2-(Chloromethyl)-1,3-dioxolane Safety and Hazards. PubChem. [Link]

• Safety Data Sheet for 1,4-Dioxaspiro[4.5]decane-2-methanol, 9-methyl-6-(1-methylethyl)-. Synerzine. [Link]

• Nucleophilic Addition of Alcohols- Acetal Formation. Chemistry LibreTexts. [Link]

• Synthesis of 1,4-dioxaspira[4.5]decan-8-one. ResearchGate. [Link]

• Atom Economical Green Synthesis of Chloromethyl-1,3-dioxolanes from Epichlorohydrin Using Supported Heteropolyacids. ACS Publications. [Link]

• Synthesis of 1,4-dioxaspiro[4.5]decan-8-ol. PrepChem.com. [Link]

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Spectroscopic Profile of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive analysis of the expected spectroscopic data for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a predictive yet detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. Given the limited availability of direct experimental spectra for this specific compound, this guide leverages established spectroscopic principles and data from analogous structures to provide a robust predictive framework.

Introduction

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (Molecular Formula: C₉H₁₅ClO₂, Molecular Weight: 190.67 g/mol ) is a spirocyclic compound featuring a cyclohexane ring fused to a dioxolane ring, which is further substituted with a chloromethyl group. This unique structural arrangement makes it a versatile building block in the synthesis of complex molecules. Accurate structural elucidation through spectroscopic methods is paramount for its application in drug discovery and development, ensuring the identity and purity of synthesized intermediates. This guide provides a foundational understanding of its expected spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.[3] For 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, both ¹H and ¹³C NMR are indispensable for structural confirmation.

¹H NMR Spectroscopy: A Proton's Perspective

Predicted ¹H NMR Spectrum:

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Cyclohexane (10H)	1.40 - 1.70	Multiplet	10H	-
-O-CH₂-CH₂-O- (2H)	3.85 - 4.05	Multiplet	2H	-
-CH-CH₂Cl (1H)	4.10 - 4.30	Multiplet	1H	-
-CH₂Cl (2H)	3.50 - 3.70	Doublet	2H	~5-7

Interpretation and Rationale:

The ¹H NMR spectrum is predicted to show distinct signals corresponding to the different proton environments in the molecule.

• Cyclohexane Protons (1.40 - 1.70 ppm): The ten protons on the cyclohexane ring are expected to appear as a complex multiplet in the upfield region. Due to the chair-like conformation of the cyclohexane ring, these protons are diastereotopic and will have slightly different chemical shifts, leading to a broad, overlapping signal.[4]

• Dioxolane Methylene Protons (-O-CH₂-CH₂-O-, 3.85 - 4.05 ppm): The two protons of the ethylene glycol bridge in the dioxolane ring are expected to be deshielded by the adjacent oxygen atoms, resulting in a multiplet further downfield.

• Dioxolane Methine Proton (-CH-CH₂Cl, 4.10 - 4.30 ppm): The single proton on the carbon bearing the chloromethyl group is deshielded by both the adjacent oxygen atoms and the electron-withdrawing chloromethyl group, causing its signal to appear at a lower field.

• Chloromethyl Protons (-CH₂Cl, 3.50 - 3.70 ppm): The two protons of the chloromethyl group are deshielded by the electronegative chlorine atom and will appear as a doublet due to coupling with the adjacent methine proton.

Experimental Protocol for ¹H NMR:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).[5][6] Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.

• Acquisition Parameters: Use a standard pulse sequence with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing, and baseline correction. Integrate the signals to determine the relative number of protons.

¹³C NMR Spectroscopy: A Carbon-Skeleton Map

Predicted ¹³C NMR Spectrum:

Carbon	Predicted Chemical Shift (δ, ppm)
Cyclohexane (C₅-C₁₀)	23 - 40
Spiro Carbon (C₄)	108 - 112
-O-CH₂-CH₂-O- (C₂)	64 - 68
-CH-CH₂Cl (C₃)	75 - 80
-CH₂Cl	45 - 50

Interpretation and Rationale:

The ¹³C NMR spectrum will provide a count of the unique carbon environments.

• Cyclohexane Carbons (23 - 40 ppm): The carbons of the cyclohexane ring will appear in the aliphatic region. Due to symmetry, some of these may be equivalent.

• Spiro Carbon (108 - 112 ppm): The spiro carbon, being part of the ketal functionality, is significantly deshielded and will appear at a characteristic downfield shift.

• Dioxolane Methylene Carbon (64 - 68 ppm): The carbon atom in the dioxolane ring not attached to the chloromethyl group will be deshielded by the two oxygen atoms.

• Dioxolane Methine Carbon (75 - 80 ppm): The carbon bearing the chloromethyl group is deshielded by two oxygen atoms and the chlorine atom's inductive effect.

• Chloromethyl Carbon (45 - 50 ppm): The carbon directly attached to the chlorine atom will be deshielded due to the electronegativity of chlorine.

Experimental Protocol for ¹³C NMR:

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-50 mg) may be beneficial for obtaining a good spectrum in a shorter time.

• Instrumentation: Acquire the spectrum on a 75 MHz or higher field NMR spectrometer.

• Acquisition Parameters: Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon. A sufficient number of scans and a suitable relaxation delay are crucial.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.[7][8]

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
2940 - 2860	Strong	C-H stretching (alkane)
1150 - 1050	Strong	C-O stretching (cyclic ether/ketal)
750 - 650	Medium-Strong	C-Cl stretching

Interpretation and Rationale:

• C-H Stretching (2940 - 2860 cm⁻¹): Strong absorptions in this region are characteristic of the C-H stretching vibrations of the sp³ hybridized carbons in the cyclohexane and dioxolane rings.[9]

• C-O Stretching (1150 - 1050 cm⁻¹): A strong and prominent band in this region is expected for the C-O single bond stretching of the cyclic ketal (dioxolane ring).[10] This is a key diagnostic peak for the spiro-dioxolane moiety.

• C-Cl Stretching (750 - 650 cm⁻¹): A medium to strong absorption in this region is characteristic of the C-Cl stretching vibration of the chloromethyl group.[11]

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid, a Nujol mull or a KBr pellet can be prepared.[12]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.[13]

Predicted Mass Spectrum:

m/z	Interpretation
190/192	[M]⁺, Molecular ion peak (with ³⁵Cl/³⁷Cl isotope pattern)
155	[M - Cl]⁺
141	[M - CH₂Cl]⁺
99	Fragmentation of the spirocyclic ring

Interpretation and Rationale:

• Molecular Ion Peak ([M]⁺, m/z 190/192): The presence of a chlorine atom will result in a characteristic M and M+2 isotopic pattern with a ratio of approximately 3:1, corresponding to the natural abundance of ³⁵Cl and ³⁷Cl isotopes. This is a definitive indicator of a single chlorine atom in the molecule.

• [M - Cl]⁺ (m/z 155): Loss of a chlorine radical is a common fragmentation pathway for chloroalkanes.

• [M - CH₂Cl]⁺ (m/z 141): Cleavage of the chloromethyl group as a radical will also be a likely fragmentation.

• m/z 99: This fragment likely arises from the cleavage of the dioxolane ring, followed by the loss of the chloromethyl substituent, leading to a stable oxonium ion derived from the cyclohexanone precursor. The fragmentation of cycloalkanes often involves ring-opening followed by cleavage.[14]

Experimental Protocol for Mass Spectrometry:

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 10-100 micrograms per mL.[15]

• Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-300).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Analyze the isotopic patterns to confirm the presence of chlorine.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectra of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. By understanding the expected spectroscopic data, researchers can more efficiently and accurately confirm the structure and purity of this important synthetic intermediate. The provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and reliability in experimental results. While this guide is based on predictive methods, it serves as a robust framework for the interpretation of experimentally obtained spectra.

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The Spirocyclic Key: A Technical Guide to 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane as a Chiral Building Block

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and complex molecule synthesis, the demand for three-dimensional molecular scaffolds has surged. These structures offer superior navigation of chemical space compared to their "flat" aromatic counterparts, often leading to improved pharmacological properties.[1] Among these, spirocyclic systems, characterized by two rings connected through a single atom, have garnered significant attention for their conformational rigidity and novel intellectual property potential.[2] This guide focuses on a particularly valuable, yet underexplored, chiral building block: 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane .

This molecule, featuring a cyclohexyl ring spiro-fused to a substituted dioxolane, serves as a versatile synthon for introducing a chiral, functionalized fragment. The inherent chirality at the C2 position of the dioxolane ring, coupled with the reactive chloromethyl handle, makes it an attractive starting point for the synthesis of a wide array of complex targets, including pharmaceuticals and agrochemicals.[3] Its utility is particularly noted in the development of drugs targeting the central nervous system.[3]

This technical guide, designed for the practicing chemist, will provide a comprehensive overview of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane, covering its synthesis, pathways to enantiomeric purity, and applications as a chiral building block. We will delve into the causality behind experimental choices, offering field-proven insights to empower your synthetic campaigns.

Physicochemical and Spectroscopic Profile

A thorough understanding of a building block's properties is fundamental to its effective use. The key physicochemical data for 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane are summarized below.

Property	Value	Source
Molecular Formula	C₉H₁₅ClO₂	[3]
Molecular Weight	190.67 g/mol	[3]
CAS Number	5503-32-2 (Racemate)	[3]
CAS Number	1098589-87-7 ((S)-enantiomer)	[4][5]
Appearance	Colorless oil (predicted)	-
Boiling Point	272.4 °C at 760 mmHg	[3]
Density	1.15 g/mL	[3]

• ¹H NMR: Expect signals for the cyclohexyl protons in the δ 1.4-1.8 ppm region. The dioxolane ring protons will appear as a complex multiplet system between δ 3.5-4.5 ppm. The diastereotopic protons of the chloromethyl group (CH₂Cl) are anticipated to resonate as a doublet of doublets or two separate doublets around δ 3.6-3.8 ppm.

• ¹³C NMR: The spiro carbon should appear around δ 108-110 ppm. The carbons of the cyclohexyl ring will be found in the δ 22-38 ppm range. The dioxolane carbons (OCH₂ and OCH) are expected between δ 65-80 ppm, while the chloromethyl carbon (CH₂Cl) will be further downfield, likely in the δ 45-50 ppm region.[9][10][11]

• IR Spectroscopy: Key absorbances will include C-H stretching from the alkyl groups (~2850-2950 cm⁻¹), strong C-O stretching from the ketal (~1050-1150 cm⁻¹), and a C-Cl stretching vibration (~650-750 cm⁻¹).[12]

• Mass Spectrometry: The mass spectrum will show characteristic isotopic patterns for a chlorine-containing compound (M⁺ and M+2 peaks in a ~3:1 ratio). Fragmentation will likely involve the loss of the chloromethyl radical and cleavage of the dioxolane ring.[9]

Synthesis of Racemic 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

The most direct and industrially viable route to racemic 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane is the acid-catalyzed ketalization of cyclohexanone with 3-chloro-1,2-propanediol. This reaction is a classic example of protecting group chemistry, where the diol forms a cyclic ketal with the ketone.

Caption: Racemic synthesis via acid-catalyzed ketalization.

The causality behind this experimental design is rooted in Le Chatelier's principle. The reaction is an equilibrium, and the removal of water, a byproduct, is crucial to drive the reaction to completion. This is typically achieved by azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene.

Detailed Experimental Protocol: Racemic Synthesis

This protocol is adapted from the general principles of ketal formation and the specific reaction disclosed in the synthesis of related compounds.

• Apparatus Setup: A round-bottom flask is equipped with a Dean-Stark trap, a reflux condenser, and a magnetic stirrer.

• Charging Reactants: To the flask, add cyclohexanone (1.0 eq), 3-chloro-1,2-propanediol (1.1 eq), a catalytic amount of p-toluenesulfonic acid monohydrate (0.01-0.05 eq), and toluene (sufficient to fill the Dean-Stark trap and suspend the reactants).

• Reaction: The mixture is heated to reflux. The progress of the reaction is monitored by observing the collection of water in the Dean-Stark trap. The reaction is typically complete when no more water is collected (usually 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation to yield 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane as a colorless oil.

Accessing Enantiopure 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

The true value of this building block lies in its enantiomerically pure forms. Two primary strategies can be employed to access these: chiral resolution of the racemate and direct asymmetric synthesis.

Chiral Resolution Strategies

Chiral resolution remains a robust and widely practiced method for obtaining enantiopure compounds.[13] For 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane, two main approaches are highly viable: enzymatic kinetic resolution and chiral chromatography.

Causality and Mechanism: Lipases are a class of enzymes that can selectively catalyze the hydrolysis or transesterification of one enantiomer of a racemic mixture at a much faster rate than the other.[14][15][16] For a racemic chlorohydrin derivative like our target, a lipase could selectively hydrolyze an ester precursor or acylate the corresponding alcohol. For instance, the precursor alcohol, 1,4-dioxaspiro[4.5]decane-2-methanol, could be synthesized and then subjected to enzymatic acylation. The lipase would selectively acylate one enantiomer, leaving the other unreacted. The resulting mixture of the acylated and unreacted alcohol can then be easily separated by standard chromatography.

Caption: Proposed enzymatic kinetic resolution workflow.

Causality and Mechanism: Chiral HPLC is a direct method for separating enantiomers.[17] It relies on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers of the analyte.[13] The difference in the stability of these complexes leads to different retention times, allowing for their separation. Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are particularly effective for a wide range of racemates and are a logical starting point for method development.[18]

Proposed Protocol: Chiral HPLC Resolution

• Column Selection: Start with a polysaccharide-based chiral column, such as a Chiralpak® IA, IB, or IC.

• Mobile Phase Screening:

  • Normal Phase: Begin with a mobile phase of n-hexane and isopropanol in various ratios (e.g., 90:10, 80:20, 70:30). A small amount of an additive like diethylamine for basic compounds or trifluoroacetic acid for acidic compounds can improve peak shape, though it is likely unnecessary for this neutral molecule.

  • Reversed Phase: If normal phase is unsuccessful, screen reversed-phase conditions using acetonitrile/water or methanol/water mobile phases.

• Optimization: Once baseline separation is achieved, optimize the mobile phase composition and flow rate to maximize resolution and minimize run time.

• Scale-up: The optimized analytical method can be scaled up to a preparative or semi-preparative system to isolate gram quantities of each enantiomer.

Asymmetric Synthesis Strategies

While resolution is effective, direct asymmetric synthesis is often more elegant and atom-economical. Although a specific asymmetric synthesis of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane has not been reported, several modern catalytic methods for related structures provide a clear blueprint for future development.

Conceptual Approach: Asymmetric Ketalization

The most direct approach would be an enantioselective version of the ketalization reaction. This would involve a chiral catalyst that differentiates between the two enantiotopic faces of cyclohexanone or, more likely, activates a prochiral diol derivative in a stereocontrolled manner. Chiral Brønsted acids or chiral Lewis acid catalysts could potentially mediate this transformation.

Caption: Conceptual workflow for asymmetric ketalization.

Recent advances in the catalytic asymmetric synthesis of spiroketals offer promising avenues.[17][19][20][21][22] For example, strategies involving intramolecular hydroalkoxylation of alkynediols catalyzed by chiral metal complexes have proven highly effective for related systems and could be adapted.

Applications in Pharmaceutical and Complex Molecule Synthesis

The utility of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane as a chiral building block is demonstrated by its incorporation into bioactive molecules. The chloromethyl group serves as a potent electrophile for nucleophilic substitution, allowing for the facile introduction of the spirocyclic moiety.

Case Study 1: Synthesis of Guanadrel

Guanadrel is an antihypertensive drug whose synthesis provides a classic example of the application of racemic 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane. The synthesis involves the alkylation of the sodium salt of phthalimide with the chloromethyl spirocycle. Subsequent deprotection and reaction with S-methylthiourea sulfate furnishes the final guanidine-containing drug.

Case Study 2: Precursor to Novel Sigma-1 Receptor Ligands

The 1,4-dioxa-8-azaspiro[4.5]decane scaffold, which can be accessed from 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane via reaction with a primary amine followed by deprotection and cyclization, is a key component in ligands for the sigma-1 receptor. For instance, a derivative of this scaffold was used to develop a potent and selective ¹⁸F-labeled radioligand for PET imaging of tumors that overexpress sigma-1 receptors. This highlights the modern relevance of this spirocyclic system in the development of sophisticated diagnostic and therapeutic agents.

Conclusion

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a chiral building block with significant, yet not fully realized, potential. Its rigid, three-dimensional structure and reactive handle make it an ideal starting point for introducing stereochemical complexity in drug discovery and total synthesis. While the direct asymmetric synthesis of this compound remains an open challenge, robust methods for its racemic synthesis and viable strategies for chiral resolution are readily conceivable. As the drive towards more sp³-rich and structurally novel molecular architectures continues, the strategic application of synthons like 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane will undoubtedly play a crucial role in the creation of next-generation therapeutics and complex chemical probes.

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An In-Depth Technical Guide to the Stability and Storage of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a versatile bifunctional synthetic intermediate of significant interest in the fields of pharmaceutical and agrochemical development.[1] Its unique spirocyclic structure serves as a valuable scaffold for the construction of complex molecular architectures with specific biological activities.[1] As with many reactive intermediates, understanding the stability profile and optimal storage conditions of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is paramount to ensuring its integrity, maximizing experimental reproducibility, and ensuring laboratory safety. This guide provides a comprehensive overview of the chemical stability of this compound, potential degradation pathways, and detailed protocols for its proper storage and handling.

Chemical Identity and Physical Properties

Property	Value	Source
Chemical Name	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	N/A
CAS Number	5503-32-2	[1]
Molecular Formula	C₉H₁₅ClO₂	[1]
Molecular Weight	190.67 g/mol	[1]
Boiling Point	272.4℃ at 760 mmHg	[1]
Density	1.15 g/ml	[1]

I. Chemical Stability Profile

The stability of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is governed by the reactivity of its two key functional groups: the spiroketal and the α-chloroether moiety. Both groups are susceptible to specific degradation pathways, which must be considered to maintain the compound's purity and reactivity.

Hydrolytic Stability: A Primary Concern

The most significant factor influencing the stability of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is its susceptibility to hydrolysis. This is due to the presence of both a spiroketal and an α-chloroether functionality, both of which can be cleaved by water, with the reaction being significantly accelerated under acidic conditions.

Acid-Catalyzed Hydrolysis:

The spiroketal linkage is prone to acid-catalyzed hydrolysis.[2][3] The mechanism involves protonation of one of the ether oxygens, followed by nucleophilic attack of water, leading to ring opening and eventual decomposition to cyclohexanone and glycerol derivatives. This process is reversible but can be driven to completion in the presence of excess water.[4] The α-chloroether moiety is also highly susceptible to acid-catalyzed hydrolysis, which would yield formaldehyde, hydrochloric acid, and the corresponding alcohol.

Caption: Acid-catalyzed hydrolysis of the spiroketal moiety.

Hydrolysis under Neutral and Basic Conditions:

Thermal Stability

Specific studies on the thermal decomposition of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane are not extensively reported in the literature. However, as a general principle, thermal decomposition involves the breaking of chemical bonds through the input of heat.[5] For this molecule, the C-Cl and C-O bonds are the most likely to be affected at elevated temperatures. Thermal stress can lead to the elimination of HCl and potential rearrangement or polymerization of the resulting reactive intermediates. It is therefore crucial to store the compound at recommended cool temperatures to minimize the risk of thermal degradation.

Photostability

The photostability of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane has not been specifically documented. However, many organic molecules can undergo degradation upon exposure to light, particularly UV radiation.[6] This can involve the formation of radicals and subsequent decomposition pathways. To mitigate any potential photolytic degradation, it is best practice to store the compound in light-resistant containers.

II. Recommended Storage and Handling Protocols

To ensure the long-term stability and integrity of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, the following storage and handling protocols are recommended. These are based on available supplier data and general principles for handling reactive organic compounds.

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C	To minimize thermal degradation and slow down potential hydrolytic processes.
Atmosphere	Inert atmosphere (e.g., Argon or Nitrogen)	To prevent exposure to atmospheric moisture and oxygen, which can contribute to degradation.
Container	Tightly sealed, amber glass vial or bottle	To protect from moisture and light.
Environment	Dry, well-ventilated area	To prevent accidental exposure to moisture and to ensure safe handling in case of spills.

Source: [1]

Incompatible Materials

To prevent hazardous reactions and degradation of the product, 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane should be stored separately from the following classes of chemicals:

• Strong Oxidizing Agents: Can lead to vigorous and potentially explosive reactions.

• Strong Acids: Will catalyze the rapid hydrolysis of the spiroketal and α-chloroether moieties.[7]

• Strong Bases: May induce elimination or substitution reactions.[7]

• Strong Reducing Agents: May react with the chloromethyl group.[7]

• Water/Moisture: As detailed above, water can lead to hydrolysis.

Caption: Incompatible material classes for the subject compound.

III. Experimental Workflow for Stability Assessment

For critical applications in drug development and regulated environments, it is often necessary to perform a formal stability study. The following outlines a general experimental workflow for assessing the stability of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Protocol for a Forced Degradation Study

A forced degradation study is designed to intentionally degrade the compound to identify potential degradation products and pathways.

• Sample Preparation: Prepare solutions of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane in appropriate solvents (e.g., acetonitrile, methanol).

• Stress Conditions: Expose the samples to a range of stress conditions:

  • Acidic Hydrolysis: Treat with a dilute acid (e.g., 0.1 M HCl) at room temperature and elevated temperature (e.g., 60°C).

  • Basic Hydrolysis: Treat with a dilute base (e.g., 0.1 M NaOH) at room temperature and elevated temperature.

  • Oxidative Degradation: Treat with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Stress: Store the solid compound and a solution at elevated temperatures (e.g., 60°C, 80°C) in the dark.

  • Photostability: Expose the solid compound and a solution to a controlled light source (e.g., ICH-compliant photostability chamber).

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric (MS) detection.

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control to identify degradation products and calculate the percentage of degradation.

Caption: Workflow for a forced degradation study.

Conclusion

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a valuable synthetic intermediate whose stability is critical for its successful application. The primary degradation pathway of concern is hydrolysis, particularly under acidic conditions, which targets both the spiroketal and α-chloroether functionalities. Adherence to strict storage protocols, including refrigeration, exclusion of moisture and light, and storage under an inert atmosphere, is essential for preserving the integrity of this compound. By understanding its chemical vulnerabilities and implementing the recommended storage and handling procedures, researchers can ensure the quality and reliability of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane in their synthetic endeavors.

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Protocols & Analytical Methods

Synthesis of Guanadrel: A Detailed Application Note and Protocol for Drug Development Professionals

Abstract

This comprehensive guide provides a detailed protocol for the synthesis of Guanadrel, an antihypertensive agent, utilizing 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane as a key starting material. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. The protocol herein is presented with a focus on scientific integrity, providing not only the procedural steps but also the underlying chemical principles and safety considerations. The synthesis is a two-step process commencing with the chlorination of 1,4-dioxaspiro[4.5]decane-2-methanol to yield the chloromethyl intermediate, followed by a nucleophilic substitution with guanidine to form Guanadrel. The final product is then converted to its stable sulfate salt, a common pharmaceutical formulation.

Introduction: Guanadrel and its Significance

Guanadrel is a postganglionic adrenergic blocking agent that has been used in the management of hypertension.[1] Its mechanism of action involves the inhibition of norepinephrine release from sympathetic nerve endings, leading to a reduction in peripheral vascular resistance and consequently, a lowering of blood pressure. The chemical structure of Guanadrel, N-(1,4-dioxaspiro[4.5]dec-2-ylmethyl)guanidine, features a unique spiroketal moiety, which is crucial for its pharmacological activity.[1] This application note details a robust and reproducible synthetic route to Guanadrel, starting from the readily accessible 1,4-dioxaspiro[4.5]decane-2-methanol.

Synthetic Strategy and Mechanistic Overview

The synthesis of Guanadrel from 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a classic example of a nucleophilic substitution reaction. Guanidine, with its electron-rich nitrogen atoms, acts as a potent nucleophile, attacking the electrophilic carbon of the chloromethyl group. This results in the displacement of the chloride leaving group and the formation of a new carbon-nitrogen bond, yielding the target Guanadrel molecule.

The overall synthetic workflow can be visualized as a two-stage process:

Figure 1: Overall synthetic workflow for Guanadrel Sulfate.

Experimental Protocols

3.1. Safety Precautions

• Thionyl chloride (SOCl₂) is highly corrosive and reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

• Guanidine and its salts can be irritating to the skin and eyes. Handle with care and use appropriate PPE.

• Organic solvents are flammable. Ensure all heating is conducted using a controlled heating mantle or oil bath, and keep away from open flames.

3.2. Stage 1: Synthesis of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

This stage involves the conversion of the primary alcohol of 1,4-dioxaspiro[4.5]decane-2-methanol to the corresponding alkyl chloride using thionyl chloride. The reaction proceeds via the formation of a chlorosulfite intermediate, which then undergoes an internal nucleophilic attack by the chloride ion.

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Quantity (molar equivalent)
1,4-Dioxaspiro[4.5]decane-2-methanol	172.22	1.0
Thionyl chloride (SOCl₂)	118.97	1.2
Pyridine (catalytic amount)	79.10	~0.1
Dichloromethane (DCM), anhydrous	84.93	Solvent

Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize evolved HCl and SO₂), dissolve 1,4-dioxaspiro[4.5]decane-2-methanol (1.0 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Thionyl Chloride: Add a catalytic amount of pyridine. Slowly add thionyl chloride (1.2 eq) dropwise from the dropping funnel over a period of 30-60 minutes. The addition is exothermic, and a gentle reflux may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Carefully quench the reaction by slowly pouring the mixture into ice-cold saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to obtain the crude 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. The product can be further purified by vacuum distillation or column chromatography on silica gel.

3.3. Stage 2: Synthesis of Guanadrel and its Sulfate Salt

This stage involves the nucleophilic substitution of the chloride in 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane with guanidine. The resulting Guanadrel free base is then converted to its more stable sulfate salt.

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Quantity (molar equivalent)
2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	190.67	1.0
Guanidine hydrochloride	95.53	2.0
Sodium ethoxide (NaOEt)	68.05	2.0
Ethanol, absolute	46.07	Solvent
Sulfuric acid (H₂SO₄), concentrated	98.08	0.5
Isopropanol	60.10	For recrystallization

Protocol:

• Preparation of Guanidine Free Base: In a separate flask, prepare a solution of sodium ethoxide in absolute ethanol by carefully adding sodium metal to ethanol or by using a commercially available solution. To this, add guanidine hydrochloride (2.0 eq) and stir for 30 minutes to liberate the guanidine free base. The precipitated sodium chloride can be removed by filtration.

• Guanidinylation Reaction: To the solution of guanidine free base, add a solution of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (1.0 eq) in ethanol.

• Heating: Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in water and extract with a water-immiscible organic solvent (e.g., ethyl acetate) to remove any unreacted starting material.

• Salt Formation: Acidify the aqueous layer with dilute sulfuric acid to a pH of approximately 5-6. Concentrate the solution under reduced pressure to induce crystallization of Guanadrel sulfate.

• Purification: Collect the crude Guanadrel sulfate by filtration. The product can be further purified by recrystallization from a suitable solvent system, such as isopropanol/water.[2]

Characterization and Quality Control

The identity and purity of the synthesized Guanadrel sulfate should be confirmed by standard analytical techniques:

• Melting Point: Compare the melting point of the synthesized compound with the literature value.

• Spectroscopy:

  • ¹H NMR and ¹³C NMR: To confirm the chemical structure.

  • FT-IR: To identify the characteristic functional groups.

• Chromatography:

  • HPLC: To determine the purity of the final product.

Discussion of Experimental Choices

• Chlorination Reagent: Thionyl chloride is a preferred reagent for converting primary alcohols to alkyl chlorides due to the clean nature of the reaction; the byproducts (HCl and SO₂) are gases and are easily removed.[3][4][5] The use of a catalytic amount of pyridine accelerates the reaction.

• Guanidine Source: Guanidine is a strong base and is typically handled as its hydrochloride salt. The free base is generated in situ using a strong base like sodium ethoxide to prevent side reactions and improve handling.

• Solvent Choice: Anhydrous solvents are crucial in the chlorination step to prevent the violent reaction of thionyl chloride with water. Ethanol is a suitable solvent for the guanidinylation reaction as it readily dissolves both the guanidine free base and the alkyl chloride.

• Salt Formation: Guanadrel is typically formulated as its sulfate salt, which improves its stability and handling properties for pharmaceutical applications.[1]

Conclusion

The synthetic protocol detailed in this application note provides a reliable and scalable method for the preparation of Guanadrel sulfate. By carefully controlling the reaction conditions and adhering to the safety precautions, researchers can successfully synthesize this important antihypertensive agent for further study and development.

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The Spirocyclic Synthon: A Guide to 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane in Pharmaceutical Intermediate Synthesis

In the intricate landscape of pharmaceutical development, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among these, spirocyclic compounds have garnered significant attention for their ability to impart three-dimensionality and novel pharmacological properties to drug candidates. This guide provides a detailed exploration of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, a versatile and highly valuable intermediate in the synthesis of a range of pharmaceutical agents. Its unique structural motif, combining a protected cyclohexanone and a reactive chloromethyl group, offers a gateway to diverse molecular scaffolds.

This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also the underlying scientific rationale for their application. We will delve into the synthesis of this key intermediate and elucidate its application in the construction of important pharmaceutical agents, including the antihypertensive drug Guanadrel.

Core Concepts: The Utility of a Spirocyclic Ketal

The structure of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is deceptively simple, yet it embodies key functionalities that make it a powerful tool in multistep synthesis. The 1,4-dioxaspiro[4.5]decane moiety is a ketal, serving as a protecting group for a cyclohexanone carbonyl. This protection is crucial as it allows for selective reactions to occur at the chloromethyl group without interference from a reactive ketone. The spirocyclic nature of the ketal introduces conformational rigidity, which can be advantageous in influencing the stereochemical outcome of subsequent reactions. The primary chloride offers a reactive handle for nucleophilic substitution, enabling the facile introduction of various nitrogen-, oxygen-, and sulfur-containing functionalities.

Synthesis of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane: A Ketalization Approach

The most direct and industrially viable synthesis of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane involves the acid-catalyzed ketalization of cyclohexanone with 3-chloro-1,2-propanediol.[1] This reaction is a classic example of carbonyl protection and is typically driven to completion by the removal of water.

Mechanistic Insight

The reaction proceeds via a protonation of the cyclohexanone carbonyl, which activates it towards nucleophilic attack by one of the hydroxyl groups of 3-chloro-1,2-propanediol. Subsequent intramolecular cyclization with the second hydroxyl group, followed by the elimination of water, yields the thermodynamically stable spirocyclic ketal. The choice of acid catalyst is critical; while strong mineral acids can be used, milder catalysts such as p-toluenesulfonic acid (PTSA) are often preferred to minimize side reactions.

Caption: Ketalization of Cyclohexanone.

Detailed Synthetic Protocol

Materials:

• Cyclohexanone

• 3-Chloro-1,2-propanediol

• p-Toluenesulfonic acid monohydrate (PTSA)

• Toluene

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add cyclohexanone (1.0 eq), 3-chloro-1,2-propanediol (1.1 eq), and a catalytic amount of PTSA (0.02 eq). Add toluene to a concentration of approximately 0.5 M with respect to cyclohexanone.

• Azeotropic Water Removal: Heat the reaction mixture to reflux. Water will be removed as an azeotrope with toluene and collected in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours).

• Reaction Quench and Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize the PTSA. Subsequently, wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to remove the toluene.

• Purification: The crude product can be purified by vacuum distillation to yield 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane as a colorless to pale yellow oil.

Parameter	Value
Typical Yield	85-95%
Boiling Point	~110-115 °C at 10 mmHg
Purity (GC)	>98%

Application in Pharmaceutical Synthesis: The Case of Guanadrel

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a key intermediate in the synthesis of Guanadrel, an antihypertensive drug.[1] Guanadrel functions as a postganglionic adrenergic blocking agent, effectively lowering blood pressure.[2][3] The synthesis of Guanadrel from our spirocyclic intermediate highlights the utility of the chloromethyl group as an electrophilic handle for the introduction of a nitrogen-containing moiety.

Synthetic Pathway to Guanadrel

The synthesis involves a two-step sequence starting from 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane:

• Alkylation of Phthalimide: The first step is a nucleophilic substitution reaction where the potassium salt of phthalimide is alkylated with 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane. This Gabriel synthesis variant introduces a protected primary amine.

• Guanidinylation: The phthalimide protecting group is then removed, and the resulting primary amine is reacted with a guanidinylating agent, such as S-methylisothiourea sulfate, to form the final guanidine moiety of Guanadrel.

Caption: Synthetic route to Guanadrel.

Detailed Protocol for Guanadrel Synthesis Intermediate

Part A: Synthesis of N-((1,4-Dioxaspiro[4.5]decan-2-yl)methyl)phthalimide

Materials:

• 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

• Potassium phthalimide

• Dimethylformamide (DMF)

• Water

• Diethyl ether

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve potassium phthalimide (1.1 eq) in anhydrous DMF. To this solution, add 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane (1.0 eq).

• Reaction: Heat the mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker of cold water with stirring. The product will precipitate as a solid.

• Isolation and Purification: Collect the solid by vacuum filtration and wash it thoroughly with water. The crude product can be recrystallized from a suitable solvent system, such as ethanol/water, to yield the pure N-substituted phthalimide.

Part B: Synthesis of Guanadrel Sulfate (Illustrative Final Step)

Note: The following is a conceptual outline. The handling of hydrazine and guanidinylating agents requires specific safety precautions.

• Deprotection: The N-substituted phthalimide from Part A is treated with hydrazine hydrate in a suitable solvent like ethanol. This cleaves the phthalimide group, yielding the primary amine, (1,4-dioxaspiro[4.5]decan-2-yl)methanamine.

• Guanidinylation: The isolated primary amine is then reacted with S-methylisothiourea sulfate in an aqueous or alcoholic solution. The reaction is typically heated to drive it to completion.

• Isolation: Upon cooling, Guanadrel sulfate crystallizes from the reaction mixture and can be isolated by filtration.

Potential Applications in Other Pharmaceutical Scaffolds

The utility of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane extends beyond the synthesis of Guanadrel. Its reactive nature makes it a suitable precursor for a variety of other pharmaceutical intermediates.

• Haloperidol Analogues: The spirocyclic core is structurally related to intermediates used in the synthesis of the antipsychotic drug Haloperidol.[1][4][5] While direct synthesis might involve modifications, the fundamental spiro[4.5]decane skeleton is a key feature. The reaction would typically involve the alkylation of 4-(4-chlorophenyl)piperidin-4-ol with a suitable electrophile derived from the spirocyclic intermediate.[6][7][8][9][10]

• Spiro-oxindoles: The spiro-oxindole motif is a privileged scaffold in medicinal chemistry, found in numerous natural products with potent biological activities, including anticancer and antiviral properties.[11][12][13][14] 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane could potentially be used to introduce the spirocyclic ketal onto an oxindole core through N-alkylation or C-alkylation, followed by deprotection and further functionalization.

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane and its precursors.

• 3-Chloro-1,2-propanediol: This starting material is a known toxic substance and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane: As a chlorinated organic compound and an alkylating agent, it should be considered as a potential irritant and sensitizer. Avoid inhalation, ingestion, and skin contact.

• General Precautions: Always work in a well-ventilated area and wear appropriate PPE. Consult the Safety Data Sheet (SDS) for detailed safety information before handling any of the chemicals mentioned in these protocols.

Conclusion

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a highly effective and versatile intermediate in pharmaceutical synthesis. Its synthesis is straightforward, and its dual functionality as a protected ketone and a reactive electrophile allows for its strategic incorporation into complex drug molecules. The detailed protocols provided herein for its synthesis and its application in the construction of the Guanadrel backbone serve as a practical guide for researchers in the field. The potential for its use in the synthesis of other important pharmaceutical scaffolds, such as Haloperidol analogues and spiro-oxindoles, underscores its significance as a valuable tool in the drug discovery and development pipeline. As the demand for novel, three-dimensional molecular architectures continues to grow, the importance of spirocyclic building blocks like 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane is set to increase.

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Application Notes and Protocols: A Detailed Guide to the Synthesis of N-((1,4-Dioxaspiro[4.5]decan-2-yl)methyl)amines

Introduction: The Strategic Importance of the 1,4-Dioxaspiro[4.5]decane Moiety in Medicinal Chemistry

The 1,4-dioxaspiro[4.5]decane scaffold is a valuable building block in the design and synthesis of novel therapeutic agents. Its inherent three-dimensionality and the presence of a protected ketone functionality make it an attractive starting point for the generation of diverse chemical libraries. The protected ketone, in the form of a cyclic ketal, is stable to a wide range of reaction conditions, allowing for selective modification of other parts of the molecule. Subsequent deprotection under acidic conditions can unmask the ketone for further derivatization, providing a strategic handle for late-stage diversification in a synthetic route.

This application note provides a comprehensive experimental protocol for a key transformation of a 1,4-dioxaspiro[4.5]decane derivative: the reaction of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane with various primary and secondary amines. This nucleophilic substitution reaction is a fundamental method for introducing nitrogen-containing functionalities, which are prevalent in a vast number of biologically active compounds. A thorough understanding of the reaction mechanism and optimization of the experimental parameters are crucial for achieving high yields and purity of the desired N-alkylated products.

Reaction Mechanism and Key Considerations: An S_N2 Pathway to Novel Amine Derivatives

The reaction of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane with an amine proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism. The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbon atom of the chloromethyl group. This concerted step involves the simultaneous formation of a new carbon-nitrogen bond and the cleavage of the carbon-chlorine bond, with the chloride ion acting as the leaving group.

Several factors influence the success of this reaction:

• Nucleophilicity of the Amine: The rate of the S_N2 reaction is directly proportional to the nucleophilicity of the amine. Primary amines are generally more reactive than ammonia, and secondary amines are more reactive than primary amines, due to the electron-donating effect of the alkyl groups. However, steric hindrance around the nitrogen atom can decrease nucleophilicity.

• Role of the Base: The initial reaction between the amine and the alkyl chloride forms an ammonium salt. To generate the free, neutral amine product, a base is required to deprotonate the ammonium ion.[1][2] In many cases, using an excess of the reactant amine serves this purpose, acting as both the nucleophile and the base. Alternatively, an external, non-nucleophilic base such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N) can be added to the reaction mixture. The choice of base is critical to avoid competing side reactions.

• Solvent Effects: Polar aprotic solvents such as acetonitrile (MeCN) or dimethylformamide (DMF) are generally preferred for S_N2 reactions. These solvents can solvate the cation of the ammonium salt intermediate, but do not strongly solvate the nucleophilic amine, thus enhancing its reactivity.

• Temperature and Reaction Time: The reaction rate is temperature-dependent. Heating the reaction mixture is often necessary to drive the reaction to completion within a reasonable timeframe. The optimal temperature and reaction time will vary depending on the specific amine and solvent used and should be determined empirically, for example, by monitoring the reaction progress using thin-layer chromatography (TLC).

• Overalkylation: A common side reaction in the alkylation of primary amines is the further reaction of the newly formed secondary amine with another molecule of the alkylating agent to form a tertiary amine.[3] This can be minimized by using a large excess of the primary amine.

Experimental Workflow

The following diagram outlines the general workflow for the reaction of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane with amines.

Caption: General workflow for the synthesis of N-((1,4-dioxaspiro[4.5]decan-2-yl)methyl)amines.

Detailed Experimental Protocol

This protocol provides a general procedure for the reaction of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane with a primary or secondary amine. The specific conditions may require optimization depending on the amine used.

Materials:

• 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

• Amine (e.g., piperidine, aniline, benzylamine)

• Potassium carbonate (K₂CO₃, anhydrous) or Triethylamine (Et₃N) (optional, if amine is not used in excess)

• Acetonitrile (MeCN) or Dimethylformamide (DMF) (anhydrous)

• Dichloromethane (DCM) or Ethyl acetate (EtOAc) for extraction

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate mixture)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane (1.0 eq).

• Addition of Reagents: Add the amine (1.2 to 2.0 eq) and a suitable solvent (e.g., acetonitrile or DMF, approximately 5-10 mL per mmol of the limiting reagent). If the amine is not used in excess, add an inorganic base such as anhydrous potassium carbonate (1.5 eq).

• Reaction: Stir the mixture at room temperature or heat to 60-80 °C. The optimal temperature and reaction time will depend on the reactivity of the amine.

• Monitoring: Monitor the progress of the reaction by TLC. A suitable eluent system can be determined by testing different ratios of a nonpolar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate). The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicate the progression of the reaction.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If an inorganic base was used, filter the mixture to remove the solid. Dilute the filtrate with an organic solvent such as dichloromethane or ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel. The appropriate eluent system will be similar to that used for TLC monitoring.

Quantitative Data Summary

The following table provides representative quantitative data for the reaction of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane with a generic secondary amine, piperidine.

Parameter	Value
Reactants
2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	1.0 g (5.24 mmol, 1.0 eq)
Piperidine	1.1 mL (11.0 mmol, 2.1 eq)
Solvent
Acetonitrile	25 mL
Reaction Conditions
Temperature	80 °C
Time	12 h
Product
Expected Product	1-((1,4-Dioxaspiro[4.5]decan-2-yl)methyl)piperidine
Theoretical Yield	1.26 g
Typical Isolated Yield	75-85%
Characterization (Expected)
¹H NMR (CDCl₃, 400 MHz) δ	~3.8-4.0 (m, 3H), 3.5-3.7 (m, 2H), 2.3-2.6 (m, 6H), 1.4-1.7 (m, 10H)
¹³C NMR (CDCl₃, 100 MHz) δ	~109.0, 75.0, 68.0, 64.0, 55.0, 36.0, 26.0, 25.0, 24.0
MS (ESI+) m/z	[M+H]⁺ calculated for C₁₄H₂₆NO₂: 240.20; found: 240.2

Trustworthiness and Self-Validation

The protocol described above is designed to be self-validating through in-process monitoring and final product characterization.

• Reaction Monitoring: Regular analysis of the reaction mixture by TLC allows the researcher to track the consumption of the starting material and the formation of the product. This provides real-time feedback on the reaction's progress and helps determine the optimal reaction time, preventing unnecessary heating or decomposition.

• Spectroscopic Analysis: The structure and purity of the final product should be rigorously confirmed by standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed information about the molecular structure, confirming the successful incorporation of the amine moiety and the integrity of the spiro-ketal group. The disappearance of the chloromethyl proton signal and the appearance of new signals corresponding to the N-alkylated product are key indicators of a successful reaction.

  • Mass Spectrometry (MS): MS confirms the molecular weight of the desired product, providing further evidence of its identity.

Conclusion

The N-alkylation of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane with amines is a robust and versatile method for the synthesis of novel compounds with potential applications in drug discovery. By understanding the underlying S_N2 mechanism and carefully controlling the reaction parameters, researchers can efficiently generate a diverse range of N-substituted derivatives. The detailed protocol and analytical guidance provided in this application note offer a solid foundation for the successful implementation of this important synthetic transformation.

References

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes. Available at: [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). Available at: [Link]

• Chemistry LibreTexts. 20.6: Reactions of Amines. Available at: [Link]

• University of Calgary. Ch22: Alkylation of Amines. Available at: [Link]

• Chemguide. multiple nucleophilic substitution - halogenoalkanes and ammonia. Available at: [Link]

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Development of Novel Pesticides with a 1,4-Dioxaspiro[4.5]decane Moiety: A Guide to Synthesis, Bioactivity Screening, and Lead Optimization

For Researchers, Scientists, and Drug Development Professionals

Introduction

The continuous evolution of pesticide resistance in agricultural pests necessitates the discovery and development of novel insecticidal compounds with unique modes of action. Spiro compounds, characterized by their distinctive three-dimensional structures, represent a promising class of molecules in agrochemical research.[1] Their rigid conformational frameworks can lead to high selectivity and affinity for specific biological targets, potentially circumventing existing resistance mechanisms.[1] Among these, the 1,4-dioxaspiro[4.5]decane moiety has emerged as a valuable scaffold and a key intermediate in the synthesis of various biologically active molecules, including potential insecticides.[2] This guide provides a comprehensive overview of the development of novel pesticides incorporating this specific spiroketal system, from chemical synthesis and bioactivity screening to preliminary structure-activity relationship (SAR) analysis.

Part 1: Chemical Synthesis of 1,4-Dioxaspiro[4.5]decane Derivatives

The synthetic accessibility of the 1,4-dioxaspiro[4.5]decane core is a key advantage for its exploration in pesticide discovery. The most common and straightforward approach involves the ketalization of a cyclohexanone derivative with ethylene glycol. This reaction is typically acid-catalyzed and effectively protects the ketone functionality, allowing for selective modifications elsewhere on the molecule.

A particularly useful building block for creating a diverse library of candidate pesticides is 1,4-dioxaspiro[4.5]decan-8-one.[2][3] The presence of both the protected ketone (the spiroketal) and a free ketone allows for regioselective derivatization.

Protocol 1: Synthesis of the Key Intermediate, 1,4-Dioxaspiro[4.5]decan-8-one

This protocol describes the synthesis of 1,4-dioxaspiro[4.5]decan-8-one from 1,4-cyclohexanedione monoethylene acetal, which is commercially available. However, for the purpose of demonstrating a full synthesis from a simpler starting material, this protocol will outline a selective deketalization, a method that can be adapted from the synthesis of similar compounds.[2]

Objective: To synthesize 1,4-dioxaspiro[4.5]decan-8-one via selective deketalization.

Materials:

• 1,4,9,12-tetraoxadispiro[4.2.4.2]tetradecane (the diketal of 1,4-cyclohexanedione)

• Glacial acetic acid

• Water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve 10 g of 1,4,9,12-tetraoxadispiro[4.2.4.2]tetradecane in a mixture of 50 mL of glacial acetic acid and 10 mL of water.

• Heat the mixture to 65°C with stirring for approximately 15-20 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into 100 mL of cold water.

• Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash them with saturated sodium bicarbonate solution until the effervescence ceases, followed by a final wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by recrystallization from petroleum ether to yield 1,4-dioxaspiro[4.5]decan-8-one as a white crystalline solid.[3]

Rationale: The use of aqueous acetic acid provides a mildly acidic environment that selectively cleaves one of the ketal groups more rapidly than the other, yielding the desired mono-protected diketone.[2]

Protocol 2: Synthesis of a Representative Pesticide Candidate

This protocol outlines a hypothetical synthesis of a 1-[(1,4-dioxaspiro[4.5]decan-2-yl)methyl]-1H-1,2,4-triazole derivative, based on synthetic strategies for similar bioactive molecules.[4]

Objective: To synthesize a novel pesticide candidate by attaching a pharmacophore (1,2,4-triazole) to the 1,4-dioxaspiro[4.5]decane scaffold.

Materials:

• 1,4-Dioxaspiro[4.5]decan-2-ylmethanol

• Thionyl chloride

• 1,2,4-triazole sodium salt

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Standard glassware for organic synthesis

Procedure:

Step 1: Chlorination of the alcohol

• Dissolve 1,4-dioxaspiro[4.5]decan-2-ylmethanol (1 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add thionyl chloride (1.1 eq) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction with a saturated sodium bicarbonate solution.

• Extract the product with DCM, dry the organic layer over anhydrous magnesium sulfate, and concentrate to obtain 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane.

Step 2: Alkylation of 1,2,4-triazole

• In a separate flask, suspend 1,2,4-triazole sodium salt (1.2 eq) in anhydrous DMF.

• Add the 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane (1 eq) dissolved in a small amount of DMF.

• Heat the reaction mixture to 80-90°C and stir for 6-8 hours.

• After cooling, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield the target compound.

Rationale: This two-step sequence is a common and effective method for linking heterocyclic pharmacophores to alkyl scaffolds. The triazole moiety is a well-known component of many successful fungicides and could impart biological activity to the spiroketal core.[4]

Caption: Synthetic route to a hypothetical pesticide candidate.

Part 2: Bioactivity Screening and Evaluation

After successful synthesis and purification, the novel compounds must be evaluated for their biological activity. Standardized bioassays are crucial for obtaining reliable and reproducible data that allow for direct comparison between different chemical entities.

Target Pests

A panel of representative insect pests should be used for initial screening. Common choices include:

• Sucking insects: Aphids (Aphis nerii), whiteflies (Bemisia tabaci), and leafhoppers.

• Chewing insects: Larvae of lepidopteran species like the diamondback moth (Plutella xylostella) or the cotton bollworm (Helicoverpa armigera).

• Other important pests: Mites, thrips, and beetles.

Protocol 3: Contact Toxicity Bioassay against Aphids (Aphis nerii)

This protocol describes a leaf-dip bioassay, a common method for evaluating the contact toxicity of a compound against aphids.

Objective: To determine the median lethal concentration (LC50) of a test compound against Aphis nerii.

Materials:

• Healthy, untreated host plants (e.g., milkweed) infested with a culture of Aphis nerii.

• Synthesized test compounds.

• Acetone (or another suitable solvent).

• Triton X-100 or a similar surfactant.

• Distilled water.

• Petri dishes, filter paper, fine camel-hair brush.

• Beakers, graduated cylinders, micropipettes.

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of the test compound (e.g., 1000 ppm) in acetone.

  • Create a series of dilutions (e.g., 500, 250, 125, 62.5, 31.25 ppm) by serial dilution from the stock solution.

  • The final test solutions should contain a small, consistent amount of surfactant (e.g., 0.05% Triton X-100) to ensure even spreading on the leaf surface.

  • A negative control (solvent + surfactant only) and a positive control (a commercial aphicide) should be included.

• Bioassay:

  • Excise fresh leaves from the host plant.

  • Dip each leaf into a test solution for 10-15 seconds with gentle agitation.

  • Allow the leaves to air-dry completely on a paper towel.

  • Place a piece of moistened filter paper in the bottom of a petri dish and place the treated leaf on top.

  • Using a fine brush, carefully transfer 20-30 adult aphids onto each treated leaf.

  • Seal the petri dishes and incubate them at a controlled temperature (e.g., 25 ± 1°C) and photoperiod (e.g., 16:8 L:D).

• Data Collection and Analysis:

  • Assess aphid mortality after 24 and 48 hours. Aphids that are unable to move when gently prodded with the brush are considered dead.

  • Correct for control mortality using Abbott's formula if necessary.

  • Calculate the LC50 value and its 95% confidence intervals using probit analysis software.

Rationale: This method provides direct contact of the pest with the treated surface, which is a primary route of exposure for many insecticides. The use of a dose-response series allows for the determination of the LC50, a key metric for comparing the potency of different compounds.

Quantitative Data Summary

The following table presents hypothetical bioactivity data for a series of synthesized 1,4-dioxaspiro[4.5]decane derivatives against Aphis nerii.

Compound ID	R1-substituent	R2-substituent	LC50 (ppm) at 48h
SD-01	H	H	> 500
SD-02	4-Cl	H	150.5
SD-03	4-CF3	H	85.2
SD-04	H	4-NO2	210.8
SD-05 (Positive Control)	Imidacloprid	-	15.6
Negative Control	-	-	0

Part 3: Mechanism of Action and Structure-Activity Relationships (SAR)

A critical aspect of developing novel pesticides is understanding their mode of action (MoA) and the relationship between their chemical structure and biological activity. For a novel chemical class, the MoA may not be immediately obvious and requires dedicated investigation.

Plausible Mechanisms of Action

While the specific MoA for 1,4-dioxaspiro[4.5]decane-based pesticides is not yet established, several possibilities exist based on the MoAs of other insecticides:

• Nervous System Targets: Many insecticides act on the nervous system by targeting ion channels (e.g., sodium channels, GABA receptors) or enzymes (e.g., acetylcholinesterase). The rigid spiro structure could facilitate binding to a specific site on one of these targets.

• Mitochondrial Respiration: Some pesticides, like chlorfenapyr, are pro-insecticides that are metabolized in the insect to a toxic form that uncouples oxidative phosphorylation.[5] It is conceivable that certain 1,4-dioxaspiro[4.5]decane derivatives could act in a similar manner.

• Insect Growth Regulators (IGRs): These compounds interfere with the insect's life cycle, for example, by disrupting molting or metamorphosis. The spiroketal moiety could mimic a natural hormone or bind to a key developmental receptor.

Caption: Plausible mechanisms of action for novel pesticides.

Structure-Activity Relationship (SAR) Analysis

SAR studies are essential for optimizing the potency of a lead compound.[1] By systematically modifying the chemical structure and observing the effect on biological activity, researchers can identify the key structural features required for efficacy.

For the 1,4-dioxaspiro[4.5]decane scaffold, SAR exploration could involve:

• Substitution on the cyclohexyl ring: As suggested in the hypothetical data table, adding electron-withdrawing groups like -Cl or -CF3 to the cyclohexyl ring can significantly impact insecticidal activity.

• Modification of the dioxolane ring: Introducing substituents on the dioxolane portion of the molecule could influence its metabolic stability and binding affinity.

• Varying the linker and pharmacophore: In our hypothetical example, the nature of the linker (the methyl group) and the heterocyclic pharmacophore (the triazole) could be varied to probe their importance for activity.

The insights gained from SAR studies guide the design of new, more potent analogues, ultimately leading to the identification of a viable pesticide candidate.

Conclusion and Future Directions

The 1,4-dioxaspiro[4.5]decane moiety represents a promising and synthetically accessible scaffold for the development of novel pesticides. Its unique three-dimensional structure offers the potential for new modes of action that can help to manage the growing problem of insecticide resistance. The protocols and strategies outlined in this guide provide a framework for the synthesis, bio-screening, and initial optimization of this interesting class of compounds.

Future research in this area should focus on:

• Synthesizing a broader and more diverse library of derivatives to expand the SAR.

• Conducting detailed MoA studies to identify the specific biological target(s).

• Evaluating the efficacy of promising lead compounds against a wider range of agricultural pests and in more realistic greenhouse or field settings.

• Assessing the toxicological and environmental profile of the most potent candidates.

References

• Kurniawan, Y. S., et al. (2017). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. Indonesian Journal of Chemistry, 17(2), 301-308. [Link]

• PubChem. (n.d.). 1,4-Dioxaspiro(4.5)decane. National Center for Biotechnology Information. [Link]

• Zhang, L., et al. (2009). Synthesis of 1,4-dioxaspira[4.5]decan-8-one. [Journal name not available in search result]. [Link]

• Yu, L., et al. (2022). Spiro Derivatives in the Discovery of New Pesticides: A Research Review. Journal of Agricultural and Food Chemistry, 70(35), 10693-10707. [Link]

• World Health Organization. (2013). Guidelines for testing the efficacy of insecticide products used in aircraft. [Link]

• Aghayan, U. S., et al. (2021). Synthesis and study of the fungicidal and growth-regulating activity of substituted 1-[(1,4-dioxaspiro[4.5]dec-2-yl)methyl]-1H-1,2,4-triazoles and 1-[(1,4-dioxaspiro[4.5]dec-2-yl)methyl]-1H-imidazoles. [Journal name not available in search result]. [Link]

• El-Gaby, M. S. A., et al. (2023). Insecticidal activity and structure activity relationship study of some synthesized hydrazone, dihydropyridine and 3-cyano-1, 4-dihydro-pyradazin-4-one derivatives against Aphis nerii. [Journal name not available in search result]. [Link]

• LaLone, C. A., et al. (2017). Mechanisms of Action of Agrochemicals Acting as Endocrine Disrupting Chemicals. [Journal name not available in search result]. [Link]

• Centers for Disease Control and Prevention. (2017). Global Manual for Evaluating Insecticide Resistance Using the CDC Bottle Bioassay. [Link]

• Wang, Y., et al. (2023). Insecticidal Activities of Diterpene Alkaloids in Plants of the Genera Aconitum and Delphinium. Molecules, 28(21), 7351. [Link]

• Coats, J. R. (1986). Mechanisms of Toxic Action and Structure-Activity Relationships for Organochlorine and Synthetic Pyrethroid Insecticides. [Journal name not available in search result]. [Link]

• Wang, L., et al. (2015). (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(15), 6240-6250. [Link]

• Zhang, Y., et al. (2023). A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology. International Journal of Molecular Sciences, 24(22), 16531. [Link]

• Estep, A. S., et al. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. [Journal name not available in search result]. [Link]

• Yang, C., et al. (2023). Exploration of Synergistic Pesticidal Activities, Control Effects and Toxicology Study of a Monoterpene Essential Oil with Two Natural Alkaloids. International Journal of Molecular Sciences, 24(7), 6219. [Link]

• Pharmaffiliates. (n.d.). 1,4-Dioxaspiro[4.5]decan-2-ylmethanol. [Link]

• Li, X., et al. (2023). quantitative study on anti-pest activity of natural products based on visualization framework of. Frontiers of Agricultural Science and Engineering, 10(2), 306-332. [Link]

• Ojeda-Carral, M. F., et al. (2021). PLS Structure-Insecticidal Activity Relationships of Nitromethylene, Pyrrole- and Dihydropyrrole-Fused Neonicotinoids. Molecules, 26(11), 3326. [Link]

• Mostafalou, S., & Abdollahi, M. (2013). Pesticide toxicity: a mechanistic approach. EXCLI Journal, 12, 303-329. [Link]

• World Health Organization. (2022). Standard operating procedure for testing insecticide susceptibility of adult mosquitoes in WHO tube tests. [Link]

• PrepChem. (n.d.). Synthesis of 1,4-dioxaspiro[4.5]decan-8-ol. [Link]

• Oliveira, T. A. S., et al. (2025). INSECTICIDAL ACTIVITY OF 1,4-DIHYDROPYRIDINES AGAINST BEMISIA TABACI MEAM1 (GENN.) (HEMIPTERA: ALEYRODIDAE). [Journal name not available in search result]. [Link]

• El-Gaby, M. S. A., et al. (2023). Insecticidal efficacy and structure activity relationship study of some synthesized cyano benzylidene and bisbenzylidene derivatives against Aphis nerii. Current Chemistry Letters, 12(3), 639-648. [Link]

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Technical Notes & Optimization

Byproduct formation in the synthesis of spiro-compounds from 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane in the synthesis of novel spiro-compounds. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to navigate the complexities of your synthetic routes and minimize byproduct formation.

Introduction to the Synthetic Utility and Challenges

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a key building block for introducing the spiro[4.5]decane moiety, a common structural motif in a variety of biologically active molecules, including central nervous system agents.[1] Its utility lies in the reactive chloromethyl group, which readily undergoes nucleophilic substitution, allowing for the facile construction of more complex spirocyclic systems. However, like any reactive intermediate, its use is not without challenges. Undesired side reactions can lead to a mixture of products, complicating purification and reducing the overall yield of the target compound.

This guide will dissect the common issues encountered during the synthesis of spiro-compounds from this versatile reagent, providing a mechanistic understanding of byproduct formation and actionable protocols to mitigate these challenges.

Troubleshooting Guide: A Mechanistic Approach

Issue 1: Low Yield of the Desired Spiro-Compound and Presence of an Alkene Byproduct

Question: I am attempting to synthesize a new spiro-compound via N-alkylation of a secondary amine with 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane in the presence of a strong base, but I am observing a low yield of my target molecule and the formation of a significant, less polar byproduct. What is happening and how can I fix it?

Answer:

This is a classic case of competing SN2 (substitution) and E2 (elimination) reaction pathways. While the desired reaction is the SN2 attack of your amine on the electrophilic carbon of the chloromethyl group, the use of a strong, sterically hindered base can promote the E2 elimination of HCl, leading to the formation of 2-methylene-1,4-dioxaspiro[4.5]decane.

Causality:

• SN2 Pathway (Desired): The nucleophilic amine directly displaces the chloride ion. This pathway is favored by less sterically hindered nucleophiles and bases, and lower reaction temperatures.

• E2 Pathway (Byproduct Formation): A strong base can abstract a proton from the carbon adjacent to the chloromethyl group, leading to the formation of a double bond and elimination of the chloride ion. This is more prevalent with bulky bases and higher temperatures.

Troubleshooting Protocol:

• Choice of Base: Switch from a strong, bulky base (e.g., potassium tert-butoxide) to a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA). These bases are sufficient to neutralize the HCl formed during the reaction without promoting elimination.

• Reaction Temperature: Lower the reaction temperature. SN2 reactions generally have a lower activation energy than E2 reactions. Running the reaction at room temperature or even 0 °C can significantly favor the substitution pathway.

• Solvent: Use a polar aprotic solvent like acetonitrile or DMF. These solvents can help to solvate the cation of the base, reducing its basicity slightly and favoring the SN2 pathway.

Parameter	To Favor SN2 (Desired Product)	To Favor E2 (Byproduct)
Base	Weaker, less hindered (e.g., K₂CO₃, DIPEA)	Strong, bulky (e.g., KOtBu)
Temperature	Lower (0 °C to room temperature)	Higher
Nucleophile	Good nucleophile, less basic	Strong base

Visualizing the Competing Pathways:

Caption: Competing SN2 and E2 reaction pathways.

Issue 2: Formation of a Hydroxymethyl Byproduct

Question: During my reaction, which is run in the presence of an aqueous base, I am isolating a significant amount of 2-(Hydroxymethyl)-1,4-dioxaspiro[4.5]decane. What is the cause of this byproduct?

Answer:

The formation of 2-(Hydroxymethyl)-1,4-dioxaspiro[4.5]decane is a result of the hydrolysis of the starting material, 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. This occurs when water or hydroxide ions act as nucleophiles, displacing the chloride.

Causality:

• Nucleophilic Attack by Water/Hydroxide: Water, although a weak nucleophile, can attack the electrophilic carbon of the chloromethyl group, especially at elevated temperatures. Hydroxide ions, being stronger nucleophiles, will react more readily.

Troubleshooting Protocol:

• Anhydrous Conditions: Ensure that your reaction is performed under strictly anhydrous conditions. Use dry solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Choice of Base: If a base is required, use a non-aqueous base such as potassium carbonate or an organic amine. If an aqueous workup is necessary, it should be performed at a low temperature and for the shortest possible time.

• Phase-Transfer Catalysis: For reactions involving a solid-liquid or liquid-liquid biphasic system, consider using a phase-transfer catalyst (e.g., a quaternary ammonium salt). This can facilitate the reaction between the organic-soluble starting material and an aqueous-soluble nucleophile without requiring a fully aqueous environment, thereby minimizing hydrolysis of the starting material.

Issue 3: Degradation of the Spiroketal Moiety and Formation of Cyclohexanone

Question: After my reaction and workup, which involves an acidic wash, I am seeing the formation of cyclohexanone in my crude product mixture. Why is the 1,4-dioxaspiro[4.5]decane ring opening?

Answer:

The 1,4-dioxaspiro[4.5]decane moiety is a ketal, and ketals are susceptible to hydrolysis under acidic conditions. The presence of cyclohexanone indicates that the protective ketal group is being cleaved.

Causality:

• Acid-Catalyzed Hydrolysis: In the presence of an acid and water, the ether oxygens of the dioxaspiro ring can be protonated, making them good leaving groups. Subsequent attack by water leads to the opening of the ring and ultimately the formation of cyclohexanone and ethylene glycol.

Troubleshooting Protocol:

• Avoid Acidic Conditions: If possible, design your synthetic route to avoid strongly acidic conditions. If an acidic workup is required to remove basic impurities, use a dilute, weak acid (e.g., 1 M citric acid or saturated ammonium chloride solution) and perform the wash at a low temperature (0 °C).

• Neutral Workup: Whenever feasible, opt for a neutral workup. This can involve washing with water and brine, followed by drying over an anhydrous salt like sodium sulfate or magnesium sulfate.

• Alternative Protecting Groups: If your desired reaction chemistry necessitates strongly acidic conditions, you may need to consider an alternative protecting group for the ketone that is more stable to acid.

Mechanism of Ketal Hydrolysis:

Caption: Acid-catalyzed hydrolysis of the spiroketal.

Frequently Asked Questions (FAQs)

Q1: Can I use 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane in Grignard reactions?

A1: It is not advisable. The chloromethyl group is reactive towards Grignard reagents, and this would lead to a complex mixture of products. It is better to use a different synthetic strategy if a Grignard reaction is required.

Q2: What is the best way to purify my spiro-compound from unreacted 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane?

A2: Column chromatography on silica gel is typically the most effective method. The starting material is relatively non-polar, so a gradient elution starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) should allow for good separation.

Q3: My reaction is very slow. Can I heat it to speed it up?

A3: While heating can increase the reaction rate, it can also promote side reactions, particularly the E2 elimination to form the methylene byproduct. It is generally better to first optimize other parameters like solvent and concentration. If heating is necessary, do so cautiously and monitor the reaction closely for the formation of byproducts.

Q4: I am performing an O-alkylation of a phenol. What are the key considerations?

A4: For O-alkylation of phenols, a common side reaction is C-alkylation of the aromatic ring.[2] To favor O-alkylation, use a polar aprotic solvent like DMF or acetone and a base like potassium carbonate. This combination promotes the formation of the phenoxide, which is a better oxygen nucleophile. Running the reaction at a moderate temperature can also help to minimize C-alkylation.

References

• MySkinRecipes. 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. [Link]

• Khan Academy. E2 reactions. [Link]

• MDPI. N-Dealkylation of Amines. [Link]

• Chemistry LibreTexts. 12.1: Reactions of Ethers. [Link]

• Science of Synthesis. Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. [Link]

• MDPI. Selective O-alkylation of Phenol Using Dimethyl Ether. [Link]

Sources

• 1. 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane [myskinrecipes.com]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Stereocontrol in Reactions of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Welcome to the technical support center for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. This versatile chiral building block is a cornerstone in the synthesis of complex molecules, including pharmaceuticals and natural products, where precise control of stereochemistry is not just a goal, but a necessity.[1][2] Its spirocyclic ketal structure provides steric bulk and conformational rigidity, which can be leveraged to influence stereochemical outcomes, while the primary chloride offers a reliable handle for nucleophilic substitution.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios designed to address the practical challenges encountered in the laboratory. We will delve into the mechanistic underpinnings of stereocontrol, providing not just protocols, but the causal logic behind them.

Part 1: Foundational Concepts & FAQs

This section addresses the fundamental principles governing the reactivity and stereochemistry of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Question 1: What makes 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane a valuable chiral building block?

Answer: The utility of this reagent stems from two key features:

• The Chiral Center: The C2 position of the dioxane ring is a stereocenter. When this molecule is prepared from a chiral source, such as (S)- or (R)-glycidol, it provides a pre-installed stereocenter. This is invaluable in asymmetric synthesis, as it can serve as a foundation for building more complex chiral molecules.[2][3]

• The Reactive Handle: The primary chloromethyl group is an excellent electrophilic site for S(_N)2 reactions. This allows for the introduction of a wide variety of nucleophiles to build out the molecular framework. The proximity of the bulky spiroketal moiety significantly influences the steric environment around the reaction center, which is a key factor in controlling stereoselectivity.

Question 2: What is the primary mechanism for substitution at the chloromethyl group, and what is the expected stereochemical outcome?

Answer: The reaction at the chloromethyl group is a primary alkyl halide, which strongly favors the S(_N)2 (Substitution Nucleophilic Bimolecular) mechanism . This mechanism involves a backside attack by the nucleophile on the carbon atom bearing the chlorine.[4]

The key stereochemical consequence of an S(_N)2 reaction is the inversion of configuration at the stereocenter, a phenomenon known as the Walden inversion.[5] If you start with the (R)-enantiomer of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, a successful S(_N)2 reaction will yield a product with the (S)-configuration at the newly formed bond, and vice-versa.

Below is a diagram illustrating this critical mechanistic step.

Caption: S(_N)2 mechanism showing inversion of stereochemistry.

Part 2: Troubleshooting Guide for Nucleophilic Substitution Reactions

Even with a strong preference for the S(_N)2 pathway, experimental conditions can lead to undesired outcomes. This section provides solutions to common problems.

Problem 1: My reaction is resulting in a racemic or partially racemized product. Why is this happening and how can I fix it?

Causality: Racemization is a tell-tale sign of a competing S(_N)1 (Substitution Nucleophilic Unimolecular) mechanism . This pathway proceeds through a planar carbocation intermediate, which can be attacked by the nucleophile from either face, leading to a loss of stereochemical information. While less likely for a primary halide, certain conditions can promote it.

Troubleshooting Solutions:

Factor	Cause of S(_N)1 Competition	Solution
Solvent	Protic, polar solvents (e.g., water, methanol, ethanol) can stabilize the carbocation intermediate and the leaving group, favoring the S(_N)1 pathway.	Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents solvate the cation but not the nucleophile, increasing the nucleophile's reactivity and favoring the S(_N)2 pathway.
Nucleophile	A weak or neutral nucleophile (e.g., H₂O, ROH) will favor S(_N)1 as it is not strong enough to force the S(_N)2 backside attack efficiently.	Use a strong, anionic nucleophile (e.g., N₃⁻, CN⁻, RS⁻, RO⁻). If your nucleophile is weak, consider deprotonating it first with a non-nucleophilic base (e.g., NaH).
Temperature	Higher reaction temperatures can provide the energy needed to form the less stable primary carbocation, opening the door for the S(_N)1 mechanism.	Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, starting at 0 °C and slowly warming to room temperature is effective.
Leaving Group Ability	While chloride is a good leaving group, its departure can sometimes be assisted by Lewis acids, which might inadvertently promote carbocation formation.	Avoid strong Lewis acids unless specifically required for activation. If activation is needed, use it sparingly and at low temperatures.

Experimental Protocol: Maximizing S(_N)2 Inversion with Sodium Azide

This protocol details a standard procedure designed to ensure a high degree of stereochemical inversion.

• Materials:

  • (R)-2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (1.0 eq)

  • Sodium Azide (NaN₃) (1.5 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Argon or Nitrogen atmosphere

• Setup:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and argon inlet, add (R)-2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane and sodium azide.

  • Evacuate and backfill the flask with argon three times.

• Reaction:

  • Add anhydrous DMF via syringe to achieve a concentration of approximately 0.5 M.

  • Stir the mixture at room temperature (20-25 °C).

  • Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

• Workup:

  • Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product via column chromatography.

  • Determine the stereochemical purity (enantiomeric excess) using chiral HPLC or by converting the product to a diastereomeric derivative for NMR analysis.

Problem 2: The spiroketal is unstable and I'm observing ring-opening side products. How can I protect the ketal?

Causality: The 1,4-dioxaspiro[4.5]decane group is a ketal, which is susceptible to hydrolysis under acidic conditions.[6] If your nucleophile is acidic, or if acidic byproducts are generated during the reaction, the ketal can be cleaved. This is analogous to the acid-catalyzed ring-opening of epoxides.[7][8][9]

Troubleshooting Solutions:

• pH Control: Ensure your reaction is run under neutral or basic conditions. If your nucleophile is an amine salt (e.g., RNH₃⁺Cl⁻), you must add a non-nucleophilic base (e.g., triethylamine, DIPEA) to neutralize the acid and free the nucleophile.

• Aprotic Conditions: Strictly exclude water from the reaction. Use anhydrous solvents and flame-dried glassware. Water is required for hydrolysis, and its absence will significantly increase ketal stability.

• Choice of Reagents: Avoid reagents that are strong Lewis or Brønsted acids.

The following flowchart can guide your decision-making process for maintaining the integrity of the spiroketal.

Caption: Decision workflow for ensuring spiroketal stability.

Part 3: Advanced Stereocontrol Strategies

When simple S(_N)2 displacement is insufficient or when targeting more complex stereochemical arrays, advanced methods are required.

Question 3: How can I use a chiral auxiliary to control the stereochemistry of reactions on a prochiral nucleophile?

Answer: A chiral auxiliary is a chiral moiety that is temporarily attached to a substrate to direct the stereochemical outcome of a subsequent reaction.[10][11][12][13] In this context, 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane itself acts as a chiral electrophile. If you react it with a prochiral enolate, the spiroketal's steric bulk will direct the approach of the enolate, leading to the preferential formation of one diastereomer.

Example Application: Diastereoselective Alkylation of an Enolate

Catalyst/Auxiliary System	Typical Diastereomeric Ratio (d.r.)	Key Considerations
Substrate Control (using the inherent chirality of the spiroketal)	5:1 to >20:1	Highly dependent on the enolate structure and reaction temperature. Lower temperatures generally lead to higher selectivity.
Organocatalysis [14][15] (e.g., Proline derivatives)	>10:1	Can be used to create a chiral iminium ion from an aldehyde nucleophile, offering an alternative pathway with high stereocontrol.[16]
Metal-Catalyzed Cross-Coupling [17][18]	>15:1	Reactions with organometallic nucleophiles (e.g., Grignards, organocuprates) in the presence of a chiral ligand can afford excellent selectivity.[19]

Mechanism of Substrate-Controlled Diastereoselection:

The bulky cyclohexyl portion of the spiroketal blocks one face of the molecule. A prochiral enolate will preferentially approach the electrophilic chloromethyl group from the less sterically hindered face, resulting in the formation of one major diastereomer.

Caption: Steric influence of the spiroketal on nucleophile approach.

References

• MDPI. (n.d.). Organocatalysis and Beyond: Activating Reactions with Two Catalytic Species.
• Sigma-Aldrich. (n.d.). Chiral Auxiliaries.
• MySkinRecipes. (n.d.). 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.
• MySkinRecipes. (n.d.). (R)-2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.
• ResearchGate. (n.d.). Synthesis of 1,4-dioxaspira[4.5]decan-8-one.
• PubChem. (n.d.). (2S)-1,4-dioxaspiro[4.5]decane-2-methanol.
• Chemistry LibreTexts. (2020, May 30). 9.14: Opening of Epoxides - Acidic versus Basic Conditions.
• Wikipedia. (n.d.). Chiral auxiliary.
• National Institutes of Health. (n.d.). Asymmetric total synthesis strategies of halichlorine and pinnaic acid.
• Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism.
• PubMed. (2020, July 15). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors.
• YouTube. (2025, July 27). What Are Chiral Auxiliaries? - Chemistry For Everyone.
• MDPI. (n.d.). Regiodivergent Organocatalytic Reactions.
• Frontiers. (2024, May 8). Recent advances in catalytic asymmetric synthesis.
• RSC Publishing. (n.d.). Stereoselective transition metal-catalyzed [(2+2)+1] and [(2+2)+2] carbocyclization reactions using 1,6-enynes with 1,1-disubstituted olefins: construction of quaternary centers.
• Chemistry Stack Exchange. (2015, June 28). Stereochemistry of epoxide hydrolysis under acidic conditions.
• Chemistry LibreTexts. (2023, July 18). 2.2: The Discovery of Nucleophilic Substitution Reactions (for reference).
• Fundamentals of Organic Chemistry. (n.d.). 9.14 Reactions of Epoxides: Ring-Opening.
• Organic Reactions. (n.d.). Transition-Metal-Catalyzed Alkyl-Alkyl Cross-Coupling Reactions.
• YouTube. (2017, April 15). D.7 Chiral auxiliaries (HL).
• MDPI Books. (n.d.). Transition Metal Catalyzed Cross-Coupling Reactions.

Sources

• 1. 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane [myskinrecipes.com]
• 2. (R)-2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane [stage0.myskinrecipes.com]
• 3. (2S)-1,4-dioxaspiro[4.5]decane-2-methanol | C9H16O3 | CID 12334412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. youtube.com [youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Frontiers | Recent advances in catalytic asymmetric synthesis [frontiersin.org]
• 17. Stereoselective transition metal-catalyzed [(2+2)+1] and [(2+2)+2] carbocyclization reactions using 1,6-enynes with 1,1-disubstituted olefins: construction of quaternary centers - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 18. organicreactions.org [organicreactions.org]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Nucleophilic Attack on 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Welcome to the comprehensive technical support guide for optimizing reaction conditions for nucleophilic attack on 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to enhance the success of your synthetic endeavors. This guide is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

I. Fundamental Principles: Understanding the Reactivity of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a valuable building block in organic synthesis, often utilized in the pharmaceutical and agrochemical industries for the introduction of a protected cyclohexanone moiety.[1] The primary site of reactivity is the chloromethyl group, which is susceptible to nucleophilic substitution, predominantly through an S(_N)2 mechanism.

The S(_N)2 reaction is a single-step process where a nucleophile attacks the electrophilic carbon atom, and the leaving group (in this case, chloride) departs simultaneously.[2] This concerted mechanism leads to an inversion of stereochemistry at the reaction center, a phenomenon known as the Walden inversion.[3]

However, the success of this reaction is contingent on carefully controlling various parameters to favor the desired substitution pathway and minimize competing side reactions, most notably E2 elimination.

II. Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise when working with 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Q1: What is the primary reaction pathway for nucleophilic attack on this substrate?

A1: The primary reaction pathway is a bimolecular nucleophilic substitution (S(_N)2) reaction. The carbon atom of the chloromethyl group is the electrophilic center, and a suitable nucleophile will displace the chloride ion.[2]

Q2: What are the most critical factors influencing the yield and selectivity of the reaction?

A2: The key factors are:

• Nucleophile Choice: The strength and steric bulk of the nucleophile are paramount.

• Solvent Selection: The polarity and protic/aprotic nature of the solvent significantly impact reaction rates.

• Reaction Temperature: Temperature control is crucial for managing reaction kinetics and minimizing side reactions.

• Presence of a Base: For nucleophiles that require deprotonation (e.g., alcohols, thiols), the choice and stoichiometry of the base are critical.

• Catalysts: In certain cases, catalysts like phase-transfer catalysts can dramatically improve reaction outcomes.

Q3: What are the common side reactions, and how can they be minimized?

A3: The most common side reaction is the E2 elimination, which is favored by strong, sterically hindered bases and high temperatures.[4] Hydrolysis of the chloromethyl group to the corresponding alcohol can also occur if water is present in the reaction mixture. To minimize these, use a strong, non-hindered nucleophile, an aprotic polar solvent, and maintain the lowest effective reaction temperature.

Q4: How can I monitor the progress of my reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the disappearance of the starting material and the appearance of the product. Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) can also be used for more quantitative analysis.

III. Troubleshooting Guide

This section provides solutions to common problems encountered during the nucleophilic substitution on 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Problem	Potential Cause(s)	Troubleshooting & Optimization Strategies
Low or No Conversion	1. Poor Nucleophilicity: The chosen nucleophile may be too weak. 2. Inappropriate Solvent: The solvent may be solvating the nucleophile too strongly (protic solvents) or not be polar enough to facilitate the reaction. 3. Low Reaction Temperature: The activation energy for the reaction is not being overcome. 4. Insoluble Nucleophile: The nucleophilic salt may not be soluble in the organic solvent.	1. Enhance Nucleophilicity: If using an alcohol or thiol, ensure complete deprotonation with a strong, non-nucleophilic base (e.g., NaH). For weaker nucleophiles, consider using a more reactive leaving group on the substrate (e.g., iodide). 2. Solvent Optimization: Switch to a polar aprotic solvent like DMF, DMSO, or acetonitrile. These solvents do not solvate anions as strongly, leaving the nucleophile more "naked" and reactive. 3. Increase Temperature: Gradually increase the reaction temperature in increments of 10-20 °C while monitoring for side product formation. 4. Phase-Transfer Catalysis: If the nucleophile is an inorganic salt (e.g., NaN(_3), NaCN), employ a phase-transfer catalyst (PTC) such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide) to transport the nucleophile into the organic phase.[5][6]
Formation of Elimination Product	1. Strongly Basic/Sterically Hindered Nucleophile: The nucleophile is acting as a base, abstracting a proton from the carbon adjacent to the chloromethyl group. 2. High Reaction Temperature: Higher temperatures favor elimination over substitution.	1. Nucleophile Selection: If possible, use a less basic but still strongly nucleophilic reagent. For example, when synthesizing an ether, use an alkoxide derived from a primary alcohol.[7] 2. Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.
Hydrolysis of Starting Material	1. Presence of Water: The reaction is not being carried out under anhydrous conditions.	1. Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

IV. Experimental Protocols & Methodologies

The following are generalized, step-by-step protocols for common nucleophilic substitution reactions on 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. Note: These are starting points and may require optimization for specific nucleophiles and scales.

A. General Protocol for Williamson Ether Synthesis

This protocol describes the synthesis of an ether by reacting 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane with an alkoxide.

Diagram of the Williamson Ether Synthesis Workflow

Caption: Workflow for Williamson Ether Synthesis.

Step-by-Step Methodology:

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the desired alcohol (1.1 equivalents) to a suspension of sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C.

• Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases (typically 30-60 minutes).

• S(_N)2 Reaction: Cool the resulting alkoxide solution to 0 °C and add a solution of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (1.0 equivalent) in anhydrous DMF dropwise.

• Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material. Gentle heating (e.g., 50-60 °C) may be necessary for less reactive alkoxides.

• Workup and Purification: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

B. Protocol for Azide Substitution using Phase-Transfer Catalysis

This protocol is suitable for nucleophiles like sodium azide that have poor solubility in common organic solvents.

Diagram of Phase-Transfer Catalysis Workflow

Caption: Mechanism of Phase-Transfer Catalysis.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (1.0 equivalent), sodium azide (1.5 equivalents), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.1 equivalents).

• Add a suitable solvent system, such as a mixture of toluene and water (e.g., 5:1 v/v).

• Reaction: Heat the biphasic mixture to reflux with vigorous stirring to ensure efficient mixing of the two phases.

• Monitor the reaction progress by TLC or GC-MS.

• Workup and Purification: After completion, cool the reaction mixture to room temperature and separate the organic and aqueous layers.

• Extract the aqueous layer with the organic solvent used in the reaction.

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting 2-(azidomethyl)-1,4-dioxaspiro[4.5]decane by an appropriate method, such as column chromatography.

V. Data Summary for Reaction Optimization

The choice of solvent is critical for the success of S(_N)2 reactions. Below is a table summarizing the properties of common solvents and their suitability for reactions with 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Solvent	Type	Dielectric Constant (ε)	Suitability for S(_N)2	Comments
Dimethylformamide (DMF)	Polar Aprotic	37	Excellent	Highly recommended for promoting S(_N)2 reactions.
Dimethyl sulfoxide (DMSO)	Polar Aprotic	47	Excellent	Similar to DMF, very effective but can be difficult to remove.
Acetonitrile (MeCN)	Polar Aprotic	37.5	Very Good	A good alternative to DMF and DMSO.
Tetrahydrofuran (THF)	Polar Aprotic	7.6	Good	Less polar, may result in slower reaction rates.
Toluene	Nonpolar	2.4	Poor (unless with PTC)	Suitable for phase-transfer catalysis conditions.
Methanol/Ethanol	Polar Protic	33 / 24.5	Poor	Solvates the nucleophile, reducing its reactivity.
Water	Polar Protic	80	Very Poor	Promotes hydrolysis and strongly solvates the nucleophile.

VI. Concluding Remarks

The successful nucleophilic substitution on 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane hinges on a rational approach to experimental design, considering the interplay between the nucleophile, solvent, and temperature. By understanding the underlying principles of the S(_N)2 reaction and its competing pathways, researchers can effectively troubleshoot and optimize their reaction conditions to achieve high yields and purity. This guide serves as a foundational resource to navigate the common challenges and unlock the full synthetic potential of this versatile building block.

VII. References

• BenchChem. (n.d.). Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine. Retrieved from a relevant chemical supplier's technical documentation.

• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). Retrieved from a university research group's presentation or lecture notes.

• ResearchGate. (2025, August 7). Synthesis of 1,4-dioxaspira[4.5]decan-8-one. Retrieved from ResearchGate.

• ACS Publications. (2022, June 24). SN2 versus SN2′ Competition. The Journal of Organic Chemistry.

• Khan Academy. (n.d.). E2 reactions. Retrieved from Khan Academy's organic chemistry video tutorials.

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from the Organic Chemistry Portal website.

• Chemistry LibreTexts. (2023, July 18). 2.2: The Discovery of Nucleophilic Substitution Reactions (for reference). Retrieved from Chemistry LibreTexts.

• Master Organic Chemistry. (2014, November 7). Ethers From Alkenes, Tertiary Alkyl Halides and Alkoxymercuration. Retrieved from Master Organic Chemistry.

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from Master Organic Chemistry.

• eGyanKosh. (n.d.). PRINCIPLE AND APPLICATIONS OF PHASE TRANSFER CATALYSIS. Retrieved from eGyanKosh.

• YouTube. (2021, December 16). How to Synthesize Ethers via the Williamson Ether Synthesis. Chemistry with Caroline.

• MySkinRecipes. (n.d.). 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. Retrieved from a chemical supplier's product page.

• Industrial Phase-Transfer Catalysis. (n.d.). Retrieved from a relevant industry publication.

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Technical Support Center: Work-up Procedures for Reactions Involving 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Welcome to the Technical Support Center for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. This guide provides in-depth technical assistance and troubleshooting advice for researchers, scientists, and drug development professionals utilizing this versatile building block. The following question-and-answer format is designed to directly address common challenges encountered during the work-up of reactions involving this compound, ensuring the integrity of your synthesis and the purity of your final product.

Understanding the Compound: A Tale of Two Moieties

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is a bifunctional molecule featuring a primary alkyl chloride and a cyclohexanone ketal.[1] This unique structure allows for a variety of synthetic transformations, but also necessitates careful consideration during the work-up phase to avoid unintended reactions. The key to a successful work-up lies in understanding the distinct reactivity of these two functional groups.

• The Chloromethyl Group: This primary alkyl chloride is a willing participant in nucleophilic substitution (SN2) reactions.[2] Its reactivity is central to its utility as a synthetic intermediate.

• The 1,4-Dioxaspiro[4.5]decane Group: This moiety is a ketal, serving as a protecting group for a cyclohexanone carbonyl. Ketal protecting groups are known for their stability in neutral to strongly basic conditions.[3] However, they are susceptible to hydrolysis under acidic conditions, which would regenerate the cyclohexanone.

The inherent acid sensitivity of the ketal group is the primary consideration when designing a work-up procedure.

Frequently Asked Questions & Troubleshooting Guide

Here we address specific issues you may encounter during your experiments.

Aqueous Work-up and pH Control

Question 1: I've just completed a nucleophilic substitution on the chloromethyl group under basic conditions. What is the appropriate pH range for an aqueous work-up to avoid deprotection of the ketal?

Answer:

Maintaining a neutral to slightly basic pH during the aqueous work-up is critical to preserving the integrity of the 1,4-dioxaspiro[4.5]decane moiety. The ketal is generally stable at a pH of 7.4 and above.[4] As the pH drops, the rate of hydrolysis increases significantly.[4]

Recommended Work-up Protocol (Post-Basic Reaction):

• Quenching: If your reaction was conducted in a non-aqueous solvent, carefully quench any remaining reactive reagents. For many reactions, the addition of deionized water or a saturated aqueous solution of ammonium chloride (NH₄Cl) is a suitable first step. While NH₄Cl is slightly acidic, a brief exposure during a rapid work-up is often tolerated. For highly sensitive substrates, using only water is a safer initial quench.

• Extraction: Extract your product into a water-immiscible organic solvent such as ethyl acetate, dichloromethane, or diethyl ether.

• Washing:

  • Wash the organic layer with deionized water to remove water-soluble byproducts and any remaining base from the reaction.

  • Follow with a wash using a saturated aqueous sodium chloride solution (brine). This helps to break up any emulsions and further removes water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure.

Key Causality: The mechanism of ketal hydrolysis is acid-catalyzed.[5] Protons in the aqueous phase will protonate one of the ketal oxygens, initiating a cascade of events that ultimately leads to the cleavage of the C-O bonds and the reformation of the cyclohexanone carbonyl. By keeping the aqueous phase neutral or slightly basic, you starve this reaction of its necessary catalyst.

Question 2: My reaction was performed under acidic conditions. How can I neutralize the acid without causing deprotection of the ketal during the work-up?

Answer:

This is a challenging but manageable situation. The key is to neutralize the acid quickly and efficiently, minimizing the time the ketal is exposed to an acidic aqueous environment.

Recommended Neutralization and Work-up Protocol (Post-Acidic Reaction):

• Cooling: Before quenching, cool the reaction mixture in an ice bath. This will slow down the rate of all reactions, including the acid-catalyzed hydrolysis of the ketal.

• Biphasic Quench: Add your reaction mixture to a rapidly stirring, cold, biphasic mixture of a suitable organic solvent (e.g., ethyl acetate) and a saturated aqueous solution of a weak base like sodium bicarbonate (NaHCO₃) or a dilute solution of sodium carbonate (Na₂CO₃). The weak base will neutralize the acid in the aqueous phase, and your product will be preferentially extracted into the organic layer, away from the acidic conditions.

• Separation and Washing: Promptly separate the layers. Wash the organic layer with water and then brine as described in the previous protocol.

• Drying and Concentration: Proceed with drying and concentration as usual.

Expert Insight: The use of a weak base is crucial. Strong bases like sodium hydroxide (NaOH) could potentially lead to other side reactions, although the ketal itself is stable to base. The effervescence from the reaction of bicarbonate or carbonate with acid also helps with mixing.

Troubleshooting Common Work-up Issues

Question 3: I'm observing a persistent emulsion during the extraction process. What are the best strategies to break it?

Answer:

Emulsion formation is a common frustration in liquid-liquid extractions. It occurs when the two immiscible phases have difficulty separating, often due to the presence of surfactants or finely divided solids.

Troubleshooting Emulsions:

Strategy	Mechanism of Action	Implementation
Patience	Allows time for the droplets to coalesce.	Let the separatory funnel stand undisturbed for 10-30 minutes.
Addition of Brine	Increases the ionic strength of the aqueous phase, making it more polar and less soluble in the organic phase.	Add a small amount of saturated aqueous NaCl solution and gently swirl.
Gentle Swirling	Coalesces droplets without introducing more energy to maintain the emulsion.	Gently swirl the separatory funnel in a circular motion. Avoid vigorous shaking.
Filtration	Removes any particulate matter that may be stabilizing the emulsion.	Filter the entire mixture through a pad of Celite® or glass wool.
Change in Solvent Polarity	Alters the relative densities and solubilities of the two phases.	Add a small amount of a less polar solvent (e.g., hexanes) to the organic layer or more water to the aqueous layer.

Causality Explained: Emulsions are kinetically stable but thermodynamically unstable. The strategies above aim to disrupt this kinetic stability by altering the physical properties of the system (ionic strength, density) or by physically removing stabilizing agents.

Purification Challenges

Question 4: What are the recommended methods for purifying the final product containing the 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane moiety?

Answer:

The choice of purification method will depend on the physical properties of your product and the nature of any impurities.

• Column Chromatography: This is the most common and versatile method for purifying compounds of this type.

  • Stationary Phase: Silica gel is typically effective.

  • Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. The polarity can be adjusted based on the polarity of your product. For more polar products, adding a small amount of a more polar solvent like methanol may be necessary.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective method for achieving high purity. The choice of solvent will need to be determined empirically.

• Distillation: If your product is a liquid with a boiling point significantly different from any impurities, distillation under reduced pressure can be a viable option.

Pro-Tip: When running column chromatography, it is advisable to monitor the fractions by thin-layer chromatography (TLC) to ensure a good separation and to avoid collecting fractions containing impurities.

Visualizing the Troubleshooting Workflow

The following diagram outlines a general troubleshooting workflow for the work-up of reactions involving 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Caption: A decision-making workflow for the work-up of reactions.

Final Considerations: The Importance of a Well-Designed Work-up

A meticulously planned and executed work-up procedure is paramount to the success of any synthetic endeavor. For reactions involving 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, the primary focus must be on preserving the acid-labile ketal protecting group. By carefully controlling the pH of the aqueous phase and being prepared to troubleshoot common issues like emulsion formation, researchers can ensure a high yield of pure product.

References

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• Zhang, Z., et al. (2019). Kinetics Study of the Ketalization Reaction of Cyclohexanone with Glycol Using Brønsted Acidic Ionic Liquids as Catalysts. Industrial & Engineering Chemistry Research, 58(5), 1837-1845.
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• Kurniawan, Y. S., et al. (2017). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. ResearchGate. Retrieved January 23, 2026, from [Link]

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• Wang, X., et al. (2019). Synthesis of difluoroalkylated 2-azaspiro[4.5]decane derivatives via copper-catalyzed difluoroalkylation/dearomatization of N-benzylacrylamides. Organic & Biomolecular Chemistry, 17(34), 7956-7960.

• Xu, J., et al. (2020). Spiroketal natural products isolated from traditional Chinese medicine: isolation, biological activity, biosynthesis, and synthesis. RSC Publishing. Retrieved January 23, 2026, from [Link]

• Wang, Y., et al. (2023). Catalytic Dehydrogenation of Cyclohexanone to Phenol Over the Ru, Rh, Pd and Pt Surfaces in Sub-critical Water. ResearchGate. Retrieved January 23, 2026, from [Link]

• Um, I. H., et al. (1998). Kinetics and Mechanism of the Alkaline Hydrolysis of 2,4-Dinitrophenyl 4′-Hydroxyphenylpropiolate. European Journal of Organic Chemistry, 1998(11), 2533-2536.
• Anastas, P. T., & Warner, J. C. (2019). Green Chemistry: Principles and Case Studies. Oxford University Press.

• Isley, N. A., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. PMC. Retrieved January 23, 2026, from [Link]

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• Caron, S., et al. (2001). Nucleophilic Aromatic Substitution of Aryl Fluorides by Secondary Nitriles: Preparation of 2-(2-Methoxyphenyl)-2-methylpropionitrile. Organic Syntheses, 78, 95.

• OpenStax. (2023). Organic Chemistry. Retrieved January 23, 2026, from [Link]

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Preventing decomposition of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane during reactions

Welcome to the technical support center for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this valuable synthetic intermediate. As a spirocyclic compound, it serves as a crucial building block for complex molecules in pharmaceuticals and agrochemicals.[1][2] However, its bifunctional nature, containing both a reactive chloromethyl group and an acid-sensitive acetal, presents unique stability challenges. This document provides in-depth troubleshooting advice and frequently asked questions to help you prevent its decomposition and ensure the success of your experiments.

Understanding the Instability: The Core Challenge

The primary lability of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane stems from its 1,4-dioxaspiro[4.5]decane moiety, which is a cyclohexanone ethylene ketal.[3][4] Ketal and acetal functional groups are notoriously sensitive to acidic conditions, readily undergoing hydrolysis to reveal the parent carbonyl and diol. The presence of the chloromethyl group does not significantly alter this sensitivity. Therefore, any source of protons in your reaction can initiate a cascade of decomposition, leading to reduced yields and complex product mixtures.

Primary Decomposition Pathway: Acid-Catalyzed Hydrolysis

The most common failure mode when working with this reagent is the acid-catalyzed cleavage of the ketal ring. This reaction can be triggered by even trace amounts of acid, including moisture from the atmosphere or solvents, acidic catalysts, or acidic byproducts generated during the reaction.

Caption: Acid-catalyzed hydrolysis of the spiroketal.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: My reaction yield is very low, and I've recovered mostly starting material or unidentifiable baseline material.

• Possible Cause 1: Inadequate Activation. The primary chloride of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane is reactive but may require an activating agent for sluggish nucleophiles. Simply mixing the reagent with a weak nucleophile at room temperature might not be sufficient.

• Solution 1: Introduce a Nucleophilic Catalyst. For substitution reactions, the addition of a catalytic amount of a soluble iodide salt (e.g., NaI, KI, or tetrabutylammonium iodide - TBAI) can significantly accelerate the reaction via the Finkelstein reaction, transiently forming the more reactive iodo-intermediate.

• Possible Cause 2: Decomposition due to Reaction Byproducts. Your reaction may be generating acidic byproducts (e.g., HCl if a base is not used in a substitution reaction) that are decomposing the starting material and product.

• Solution 2: Employ an Acid Scavenger. Include a non-nucleophilic, solid-supported, or sterically hindered base to neutralize any generated acid in situ.

  • Recommended Bases: Proton sponge, 2,6-lutidine, or powdered potassium carbonate (ensure it is thoroughly dried).

  • Bases to Avoid: Strong aqueous bases like NaOH or KOH, as they can promote hydrolysis and other side reactions.

Issue 2: My NMR/LC-MS analysis shows the presence of cyclohexanone and other unexpected byproducts.

• Possible Cause: Ketal Hydrolysis. This is the most direct evidence of decomposition. The source of acid could be your reagents, solvents, or the workup procedure.

• Solution: Rigorous Exclusion of Acid and Water.

  • Solvent Purity: Use anhydrous solvents from a solvent purification system or freshly opened bottles over molecular sieves.

  • Inert Atmosphere: Run your reactions under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.

  • Reagent Check: Ensure that any reagents or catalysts used are not acidic or are used with an appropriate base. For instance, if using a Lewis acid, ensure it is compatible with the ketal functionality.

  • Aqueous Workup: When quenching the reaction, use a mild basic solution (e.g., saturated sodium bicarbonate solution) instead of water or acidic solutions. Ensure the extraction is performed swiftly to minimize contact time with the aqueous phase.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Characterization of Novel Spiro Compounds via 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Introduction: The Strategic Value of the Spiro[4.5]decane Scaffold

In the landscape of modern drug discovery and materials science, the demand for molecules with well-defined three-dimensional (3D) geometries is insatiable. Spirocyclic compounds, defined by two rings sharing a single atom, have emerged as "privileged structures" due to the unique conformational rigidity imparted by the spirocenter.[1] This rigidity can enhance binding affinity and selectivity for biological targets by reducing the entropic penalty upon binding.[2] Among these, the spiro[4.5]decane framework is particularly prevalent in natural products and pharmacologically active molecules, demonstrating a wide range of biological activities, including antifungal and cytotoxic effects.[3][4]

This guide focuses on the synthesis of novel spiro compounds using 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane as a strategic building block. This reagent is an exceptionally useful intermediate; the dioxaspiro moiety serves as a protected cyclohexanone, while the reactive chloromethyl group provides a handle for facile nucleophilic substitution.[5] This allows for the direct installation of the spiro[4.5]decane core onto a variety of molecular scaffolds, offering a modular and efficient route to novel chemical entities. We will explore a representative synthetic protocol, compare this method to established alternatives, and detail the rigorous characterization required to validate these novel structures.

Part 1: Synthesis of Novel Spiro Compounds via Nucleophilic Alkylation

The primary utility of 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane lies in its capacity as an electrophile in Sₙ2 reactions. The chlorine atom is a good leaving group, allowing for the straightforward attachment of the spirocycle to a wide range of nucleophiles (amines, thiols, enolates, etc.). This approach is exemplified in the industrial synthesis of the antihypertensive drug Guanadrel, which utilizes this exact building block to alkylate a phthalimide salt.[5]

Causality in Experimental Design

The following protocol describes the synthesis of a novel N-substituted spiro compound, a common motif in medicinal chemistry.

• Choice of Nucleophile: A primary or secondary amine is chosen for its high nucleophilicity and relevance in pharmacophores.

• Solvent Selection: A polar aprotic solvent like N,N-Dimethylformamide (DMF) is selected. Its high dielectric constant stabilizes the charged transition state of the Sₙ2 reaction without solvating the anionic nucleophile excessively, thus accelerating the reaction rate.

• Base Selection: Potassium carbonate (K₂CO₃) is a moderately strong, non-nucleophilic base. It is sufficient to deprotonate the amine nucleophile (or neutralize the HCl byproduct if an amine salt is used) without promoting significant side reactions like elimination.

• Temperature Control: The reaction is heated moderately (e.g., 80 °C) to provide sufficient activation energy for the substitution to proceed at a practical rate. Higher temperatures are generally avoided to minimize potential side reactions and decomposition.[6]

Experimental Protocol: Synthesis of a Representative N-((1,4-dioxaspiro[4.5]decan-2-yl)methyl)aniline

• Reagent Preparation: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the desired aniline derivative (10 mmol, 1.0 eq.), potassium carbonate (15 mmol, 1.5 eq.), and 30 mL of anhydrous DMF.

• Initiation: Stir the suspension at room temperature for 15 minutes to ensure homogeneity.

• Addition of Electrophile: Add 2-(chloromethyl)-1,4-dioxaspiro[4.5]decane (11 mmol, 1.1 eq.) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 80 °C and maintain for 5-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature and pour the mixture into 100 mL of cold water. An organic product should precipitate or form an oil.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 50 mL) and brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure N-substituted spiro compound.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of novel N-substituted spiro compounds.

Part 2: Comparative Analysis with Alternative Synthetic Routes

The direct alkylation approach is powerful due to its simplicity and modularity. However, alternative strategies exist for constructing the spiro[4.5]decane core, each with distinct advantages and disadvantages. A senior scientist must weigh these factors to select the optimal route for a given target molecule.

Alternative Methodologies

• [3+2] Cycloaddition: This method involves the reaction of an olefin with a three-atom component (like an N-cyclopropylaniline radical cation) to form the five-membered ring of the spiro[4.5]decane system. It can offer high diastereoselectivity but may require specific photocatalytic or organocatalytic conditions.[3]

• Intramolecular Schmidt Reaction: This route uses an intramolecular reaction between a ketone and an alkyl azide to form a nitrogen-containing spirocycle. It is effective for synthesizing specific amino-spirodecanones.[3]

• Metal-Catalyzed Asymmetric Synthesis: Palladium-catalyzed reactions have been developed for the asymmetric synthesis of spiro[4.5]decanes, providing excellent enantioselectivity, which is crucial for drug development.[3]

• Dearomative Spirocyclization: This modern approach uses dearomatization of a substituted arene followed by an intramolecular cyclization to build the spirocyclic core, often with high complexity in a single step.[7]

Data Presentation: Comparison of Synthetic Strategies

Metric	Direct Alkylation (This Guide)	[3+2] Cycloaddition [3]	Pd-Catalyzed Asymmetric Synthesis [3]
Key Transformation	Sₙ2 Nucleophilic Substitution	Pericyclic Cycloaddition	Asymmetric Allylic Alkylation
Starting Materials	Pre-formed spirocycle, Nucleophile	Olefin, Cyclopropylamine	Substituted Cyclohexadienone
Stereoselectivity	Depends on chiral nucleophile	High Diastereoselectivity	High Enantioselectivity (ee)
Generality/Scope	Broad (many nucleophiles)	Moderate (specific reaction partners)	Moderate to Broad
Typical Yield	Good to Excellent (70-95%)	Good (60-90%)	Good (70-90%)
Key Advantage	Simplicity, Modularity	Atom Economy, High Selectivity	Access to Chiral Compounds
Key Disadvantage	Relies on availability of starting spirocycle	May require specific catalysts	Cost of Palladium Catalyst

Data Presentation: Comparative Biological Performance of Spiro[4.5]decane Derivatives

Compound Class	Biological Target / Activity	Performance Metric (IC₅₀ / MIC)	Reference
Spiroconyone B (Natural Product)	Cytotoxicity (HL-60 Cancer Cells)	7.6 ± 0.3 µM	[4]
Diazaspiro[4.5]decan-1-one deriv.	Chitin Synthase Inhibition (Antifungal)	0.12 - 0.29 mM	[from previous search]
Triazaspiro[4.5]decanone deriv.	PHD2 Inhibition (Anemia Treatment)	Potent inhibition reported	[8]
Novel N-Aryl Spiro Compound	5-HT₁ₐ Receptor Agonism	pD₂ = 9.58	[1]

Visualization of Comparative Logic

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

The responsible management of chemical intermediates is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 5503-32-2), a versatile building block used in the synthesis of pharmaceuticals and agrochemicals.[1] Due to its classification as a chlorinated organic compound, this substance requires careful handling and disposal through designated hazardous waste streams to mitigate risks to personnel and the environment.

The procedures outlined below are grounded in established safety protocols for chlorinated hydrocarbons and are designed to provide researchers, scientists, and drug development professionals with a clear, actionable framework for managing this chemical waste.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Key Hazards:

• Corrosivity and Irritation: Structurally related compounds are known to cause skin and eye irritation.[2][3] Prolonged or repeated exposure may lead to skin dryness or cracking.[4] Therefore, direct contact must be strictly avoided.

• Environmental Toxicity: Many chlorinated organic compounds are persistent in the environment and can be harmful to aquatic life with long-lasting effects.[3] Improper disposal, such as pouring it down the drain, is strictly prohibited as it can lead to significant environmental contamination.[5][6]

• Regulatory Classification: In many jurisdictions, substances containing chlorinated hydrocarbons are classified as reportable priority waste or regulated hazardous waste.[7] This classification mandates a specific disposal pathway and legally obligates the generator (the laboratory) to manage it accordingly.[7][8]

Chemical and Physical Properties
CAS Number	5503-32-2
Molecular Formula	C₉H₁₅ClO₂
Molecular Weight	190.67 g/mol [1]
Boiling Point	272.4°C at 760 mmHg[1]
Density	1.15 g/ml[1]
Storage	2-8°C, dry, sealed[1]

Operational Plan: From Handling to Disposal

This section provides a step-by-step guide for the entire lifecycle of the chemical within the laboratory, focusing on safe handling, spill containment, and the ultimate disposal process.

Required Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following PPE must be worn at all times when handling 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane:

• Hand Protection: Wear chemically resistant gloves (e.g., Nitrile rubber). Always inspect gloves before use and change them immediately if contamination occurs.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.

• Skin and Body Protection: A standard laboratory coat is required. For larger quantities or situations with a high risk of splashing, a chemical-resistant apron is recommended.

• Work Area: All handling of this compound should occur within a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[9]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental release.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Immediately alert personnel in the vicinity. If the spill is large or outside of a containment area, evacuate the lab and contact your institution's Environmental Health & Safety (EHS) office.

• Containment: For small spills within a fume hood, use an absorbent material like sand, diatomaceous earth, or a universal binding agent to contain the liquid.[4][6] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully scoop the absorbent material and contaminated debris into a designated, sealable, and clearly labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water. All cleaning materials (wipes, etc.) must also be disposed of as hazardous waste.

• Ventilation: Allow the area to ventilate thoroughly before resuming work.

Core Disposal Procedure for 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

This substance must not be disposed of via standard drains or mixed with non-hazardous waste. It must be segregated and managed as halogenated organic waste .[10]

Protocol for Waste Collection and Disposal:

• Segregate Waste Streams: Maintain separate, designated waste containers for halogenated and non-halogenated organic solvents.[11] Never mix these two streams, as it complicates the disposal process and increases costs.

• Select Appropriate Containers: Use robust, leak-proof plastic or glass containers for collecting the liquid waste.[10] Ensure the container is compatible with chlorinated hydrocarbons. The container must be kept tightly closed when not in use.[5]

• Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste," and the full chemical name: "2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane." List any other constituents if it is a mixed waste stream.

• Storage: Store the sealed waste container in a cool, well-ventilated secondary containment area, away from incompatible materials like strong oxidizing agents.[5][12]

• Arrange for Pickup: Contact your institution's EHS or Hazardous Waste Management department to schedule a pickup. Follow their specific procedures for documentation and transport.[13]

Disposal of "Empty" Containers:

Even "empty" containers retain chemical residues and must be disposed of properly.

• Triple Rinse: Rinse the container three times with a small amount of a suitable solvent (e.g., acetone).

• Collect Rinsate: The solvent rinsate must be collected and disposed of as halogenated organic hazardous waste.

• Container Disposal: After triple rinsing, the container can often be disposed of through the laboratory's glassware or plastic waste stream. Deface the label to prevent reuse. Always confirm this procedure with your institutional EHS guidelines.

Disposal Decision Workflow

The following diagram illustrates the logical steps for managing waste generated from 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane.

Caption: Decision workflow for handling and segregating waste.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe handling and compliant disposal of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, upholding the highest standards of safety, scientific integrity, and environmental responsibility.

References

• Safety Data Sheet: n-Decane. Carl ROTH.
• Safety Data Sheet. CymitQuimica. (2024-12-19).
• Safety Data Sheet. CymitQuimica. (2024-12-19).
• 1,4-dioxaspiro[4.5]decan-8-one - SAFETY DATA SHEET. Fisher Scientific. (2025-12-19).
• Guidance Manual for Disposal of Chlorinated Water. Vita-D-Chlor.
• Chlorinated hydrocarbons (CHCs). EPA Victoria. (2025-05-14).
• 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. MySkinRecipes.
• EPA-EAD: 612: Chlorinated Hydrocarbons in Water by GCECD. U.S. Environmental Protection Agency.
• 1,4-Dioxaspiro[4.5]decane-2-methanol, 9 - Safety Data Sheet. Synerzine. (2018-06-22).
• Process for Disposal of Chlorinated Organic Residues. Environmental Science & Technology.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Chlorinated Hydrocarbon Pesticides Standard - Safety Data Sheet. Agilent Technologies, Inc. (2019-03-28).
• Disposing of Chlorine: Pool and Cleaning Products. NEDT.org. (2024-02-15).
• Chemical Properties of 1,4-Dioxaspiro[4.5]decane (CAS 177-10-6). Cheméo.
• Disposal of Waste Solvents. NUS Department of Chemistry.
• Method 612: Chlorinated Hydrocarbons. U.S. Environmental Protection Agency.
• SAFETY DATA SHEET. Fisher Scientific. (2025-12-19).
• Chemical Waste. Environmental Health & Safety (EHS), The University of Texas at Austin.
• Procedures for Disposal of Hazardous Waste. The University of Texas at Austin.

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